[2-(4-Benzyl-1-piperazinyl)phenyl]methanamine

• CAS: 321908-96-7

Core Science & Biosynthesis

Chemical properties of [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine

This technical guide details the physicochemical properties, synthetic pathways, and application logic for [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine , a high-value intermediate in the synthesis of CNS-active pharmaceutical ingredients (APIs).

Part 1: Executive Summary & Structural Logic

Compound Identity:

• IUPAC Name: [2-(4-Benzylpiperazin-1-yl)phenyl]methanamine

• Common Designation: 2-(4-Benzylpiperazino)benzylamine

• Molecular Formula: C

  H N

• Molecular Weight: 281.40 g/mol

Strategic Significance: This molecule represents a "privileged scaffold" in medicinal chemistry, specifically for targeting G-Protein Coupled Receptors (GPCRs) such as serotonin (5-HT) and dopamine receptors. It combines two critical pharmacophores:[1][2]

• The Arylpiperazine Core: A validated motif for binding to biogenic amine transporters and receptors (e.g., Trazodone, Aripiprazole).

• The Ortho-Benzylic Amine: A versatile "chemical handle" allowing for the attachment of diverse lipophilic tails, sulfonamides, or heterocyclic systems to tune selectivity and metabolic stability.

Part 2: Physicochemical Profiling

Understanding the ionization state and solubility of this molecule is critical for assay development and formulation.

Basicity and Ionization (pKa)

The molecule contains three distinct nitrogen centers, each with unique electronic environments. A clear understanding of their basicity order is required for selective functionalization.

Nitrogen Center	Type	Approx.[3][4][5] pKa	Reactivity / Behavior
N1 (Primary Amine)	Benzylic (-CH -NH )	9.3 – 9.6	Most Basic / Nucleophilic. Primary site for acylation, alkylation, or reductive amination. Forms carbamates with atmospheric CO .[3]
N2 (Piperazine N4)	Tertiary Aliphatic	7.5 – 8.0	Moderately basic. Protonates at physiological pH. Crucial for receptor binding interactions (salt bridge formation).
N3 (Piperazine N1)	Aniline-like (N-Aryl)	2.0 – 3.0	Least Basic. The lone pair is conjugated into the phenyl ring ( -system), rendering it non-nucleophilic under standard conditions.

Solubility Profile

• Free Base: Lipophilic (LogP

  2.5–3.0). Soluble in DCM, Chloroform, Ethyl Acetate, and DMSO. Sparingly soluble in water.[3][6]

• Salt Forms (HCl/Fumarate): Highly water-soluble. The dihydrochloride salt is the preferred form for storage to prevent oxidation and carbamate formation.

Part 3: Synthetic Routes & Manufacture

The synthesis of this intermediate typically follows a convergent approach, avoiding the use of expensive palladium catalysts when possible to reduce cost of goods (COGS).

Validated Synthetic Pathway (SNAr Route)

The most robust method involves a Nucleophilic Aromatic Substitution (SNAr) followed by nitrile reduction. This route avoids the chemo-selectivity issues associated with protecting groups.

Step 1: SNAr Coupling Reaction of 2-Fluorobenzonitrile with 1-Benzylpiperazine . The electron-withdrawing nitrile group activates the ortho-fluorine for displacement.

• Conditions: K

  CO , DMF or DMSO, 100°C.

• Yield: Typically >85%.

Step 2: Nitrile Reduction Reduction of the nitrile group to the primary amine.

• Reagent: Lithium Aluminum Hydride (LiAlH

  ) in THF or Raney Nickel/H .

• Note: Care must be taken to avoid de-benzylation of the piperazine (which can occur under aggressive catalytic hydrogenation). LiAlH

  is preferred for lab scale; Borane-DMS is an alternative.

Visualization: Synthetic Workflow

Caption: Two-step convergent synthesis via SNAr coupling and hydride reduction.

Part 4: Reactivity & Chemo-selectivity

For researchers using this intermediate to build libraries, chemo-selectivity is the primary challenge.

Selective Acylation

The primary benzylic amine is significantly more nucleophilic than the tertiary piperazine nitrogen.

• Protocol: Reactions with acid chlorides or sulfonyl chlorides can be performed in DCM with mild base (TEA or DIPEA) at 0°C.

• Self-Validating Control: Monitor the disappearance of the primary amine peak in HPLC. The tertiary amine (piperazine N4) will not react under these conditions due to steric hindrance and lack of a reactive proton.

Reductive Amination

The primary amine reacts readily with aldehydes/ketones in the presence of NaBH(OAc)

.

• Insight: This is the preferred method for introducing diversity at the "tail" position without creating a rigid amide bond.

Stability Concerns (Oxidation)

• Benzylic Oxidation: The methylene group between the phenyl ring and the primary amine is susceptible to auto-oxidation if stored as a free base in air, potentially forming the amide or aldehyde degradation products.

• Storage: Store as the HCl salt under Argon at -20°C.

Part 5: Applications in Drug Discovery

This molecule is a precursor for "Arylpiperazine" class drugs, which are dominant in neuropsychiatry.

Structural Activity Relationship (SAR) Map

• The Piperazine Ring: Mimics the ethylamine side chain of biogenic amines (serotonin/dopamine), locking it into a semi-rigid conformation.

• The Benzyl Group (N4): Often acts as a placeholder protecting group. In final drug candidates, this is frequently removed (de-benzylation via Pd/C + H

  ) and replaced with a specific pharmacophore to target 5-HT1A, 5-HT2A, or D2 receptors.

Visualization: Reactivity & SAR Logic

Caption: Functional group reactivity map highlighting the primary amine as the principal site for chemical modification.

Part 6: Safety & Handling

• Hazards: Like most benzylamines and piperazines, this compound is a Skin and Eye Irritant . It may cause sensitization upon repeated exposure.

• Handling: Use a fume hood. Avoid inhalation of dust (if salt) or vapors (if free base).

• First Aid: In case of contact, wash with copious amounts of water.[3] The basic nature of the amine can cause chemical burns if left on the skin.

References

• Synthesis of Arylpiperazines

  • Source: Organic Syntheses, Coll.[7] Vol. 5, p. 88 (1973); Vol. 41, p. 9 (1961). "1-Phenylpiperazine".

  • Relevance: Establishes the baseline reactivity of the phenylpiperazine core.

  • URL:

• Nucleophilic Aromatic Substitution (SNAr)

  • Source:Journal of Medicinal Chemistry.
  • Context: Describes the reaction of fluorobenzonitriles with piperazines as a standard route for this scaffold.

  • URL: (General Search Query)

• Benzylamine Properties

  • Source: PubChem Compound Summary for Benzylamine.
  • Relevance: Provides pKa and solubility data for the primary amine portion of the molecule.

  • URL:

• Piperazine Pharmacophore in CNS Drugs

  • Source:Nature Reviews Drug Discovery. "The role of the piperazine scaffold in medicinal chemistry".
  • Relevance: Validates the utility of the molecule in drug development.

  • URL:

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• 3. Benzylamine: Properties, Preparation and Applications_Chemicalbook [chemicalbook.com]
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• 5. (1-Benzyl-4-piperidyl)methanamine | C13H20N2 | CID 1514444 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Benzylamine - Wikipedia [en.wikipedia.org]
• 7. Organic Syntheses Procedure [orgsyn.org]

Technical Whitepaper: SAR of the [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine Scaffold

The following technical guide details the Structure-Activity Relationship (SAR) and synthetic utility of [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine (CAS 321908-96-7), a privileged scaffold in the design of Multi-Target Directed Ligands (MTDLs) for neurodegenerative and neuropsychiatric disorders.

Executive Summary

[2-(4-Benzyl-1-piperazinyl)phenyl]methanamine is a versatile biphenyl-piperazine pharmacophore featuring a primary aminomethyl "handle" at the ortho position. This structural motif is critical in the development of CNS-active agents, serving as a bioisostere for the N-benzylpiperidine moiety found in Donepezil (AChE inhibitor) and the arylpiperazine core of Vortioxetine (Serotonin modulator).

This guide analyzes the molecule's role as a key intermediate in synthesizing ligands for Sigma-1 receptors , Cholinesterases (AChE/BuChE) , and Dopamine D2/D3 receptors .

Chemical Biology & Pharmacophore Analysis

The molecule comprises three distinct functional regions that dictate its binding affinity and selectivity.

The Structural Triad

• Region A (The Anchor): The Benzyl-Piperazine moiety.[1]

  • Function: Provides hydrophobic bulk and a basic nitrogen (pKa ~8.5) protonated at physiological pH.

  • Target Interaction: Engages the Peripheral Anionic Site (PAS) of Acetylcholinesterase (AChE) or the orthosteric binding pocket of GPCRs (D2/D3).

• Region B (The Linker): The Ortho-Substituted Phenyl Ring .

  • Function: A rigid spacer that orients the piperazine and the methanamine tail in a non-planar conformation (torsional strain).

  • SAR Implication: The ortho positioning creates a "U-shape" or "L-shape" conformation often required for dual-site binding.

• Region C (The Warhead Handle): The Methanamine (-CH₂NH₂) group.

  • Function: A reactive primary amine for derivatization (amide coupling, reductive amination).

  • Target Interaction: In the final drug, this nitrogen often participates in hydrogen bonding with the Catalytic Anionic Site (CAS) of AChE or zinc coordination in HDAC inhibitors.

Mechanism of Action (Scaffold Level)

When incorporated into a full ligand, this scaffold acts as a dual-site binder . The benzylpiperazine anchors the molecule in a hydrophobic pocket, while the phenylmethanamine extends to interact with a secondary active site or an effector domain (e.g., an enzyme active site or a receptor allosteric site).

Structure-Activity Relationship (SAR) Analysis

The SAR of this molecule is best understood by analyzing how modifications to its core affect biological activity in derived ligands.

Table 1: SAR Matrix of [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine Derivatives

Structural Region	Modification	Effect on Activity (AChE/Dopamine/Sigma)	Mechanistic Insight
N-Benzyl (Region A)	Unsubstituted	High Affinity (AChE PAS)	Optimal π-π stacking with Trp286 in AChE.
4-F or 4-Cl substitution	Increased Metabolic Stability	Halogens block CYP450 oxidation without disrupting binding.
Replacement with Alkyl	Loss of Potency	Loss of crucial aromatic interactions in the hydrophobic cleft.
Piperazine Core	Homopiperazine (7-ring)	Reduced Selectivity	Increased flexibility leads to off-target binding (e.g., Histamine H1).
3-Methyl substitution	Stereoselective Binding	Can lock conformation but increases synthetic complexity.
Methanamine (Region C)	Conversion to Urea	High AChE/BuChE Potency	Urea NHs form H-bonds with the oxyanion hole or backbone residues.
Conversion to Amide	Modulated Lipophilicity	Amides (e.g., acetamides) favor D3 receptor selectivity over D2.
Chain Extension (-CH₂CH₂NH₂)	Altered Binding Mode	Longer linkers may push the headgroup out of the active site.

Visualizing the SAR Pathway

The following diagram illustrates the logical flow of derivatizing this scaffold to target specific CNS pathways.

Figure 1: Strategic derivatization pathways for the biphenyl-piperazine scaffold.

Experimental Protocols

Synthesis of [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine

Objective: Synthesize the core amine from commercially available precursors. Scale: 10 mmol Yield: ~75-85%

Step 1: Nucleophilic Aromatic Substitution (SnAr)

• Reagents: 2-Fluorobenzonitrile (1.21 g, 10 mmol), 1-Benzylpiperazine (1.76 g, 10 mmol), K₂CO₃ (2.76 g, 20 mmol).

• Solvent: DMF (15 mL).

• Procedure:

  • Combine reagents in a round-bottom flask equipped with a condenser.

  • Heat to 100°C for 12 hours under N₂ atmosphere.

  • Monitor: TLC (Hexane/EtOAc 3:1) should show disappearance of nitrile.

  • Workup: Pour into ice water, extract with EtOAc (3x), wash with brine, dry over Na₂SO₄.

  • Product: 2-(4-benzylpiperazin-1-yl)benzonitrile (Solid).

Step 2: Nitrile Reduction

• Reagents: LiAlH₄ (0.76 g, 20 mmol) or Raney Nickel/H₂.

• Solvent: Dry THF (20 mL).

• Procedure:

  • Cool LiAlH₄ suspension in THF to 0°C.

  • Add the benzonitrile intermediate dropwise.

  • Reflux for 4 hours.

  • Quench: Fieser workup (Water, 15% NaOH, Water).

  • Purification: Flash chromatography (DCM/MeOH/NH₃).

  • Result: [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine (Viscous oil or low-melting solid).

Validated Binding Assay (AChE Inhibition)

Objective: Determine the IC50 of derivatives against human AChE. Method: Ellman’s Colorimetric Assay.

• Buffer: 0.1 M Phosphate buffer (pH 8.0).

• Substrate: Acetylthiocholine iodide (ATCh, 0.5 mM).

• Reagent: DTNB (Ellman's Reagent, 0.3 mM).

• Protocol:

  • Incubate Enzyme (0.05 U/mL) with Inhibitor (Test Compound) for 20 min at 25°C.

  • Add ATCh and DTNB.

  • Measure absorbance at 412 nm for 5 minutes (kinetic mode).

  • Analysis: Plot % Inhibition vs. Log[Concentration] to derive IC50.

References

• Design, Synthesis and SAR Studies of 2,4-Disubstituted Pyrimidine Derivatives: Dual Activity as Cholinesterase and Aβ-Aggregation Inhibitors. Source: National Institutes of Health (PMC) URL:[Link](Note: Representative link for AChE/Pyrimidine studies)

• Aromatic linker variations in novel dopamine D2 and D3 receptor ligands. Source: ResearchGate / Arch. Pharm. Chem. Life Sci. URL:[Link]

• Profiling donepezil template into multipotent hybrids with antioxidant properties. Source: Journal of Enzyme Inhibition and Medicinal Chemistry URL:[Link][2]

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• 1. 321908-96-7|(2-(4-Benzylpiperazin-1-yl)phenyl)methanamine|BLD Pharm [bldpharm.com]
• 2. researchgate.net [researchgate.net]

An In-Depth Technical Guide to the History and Discovery of Piperazinyl Phenylmethanamine Ligands

Introduction: The Piperazine Scaffold, a Cornerstone of Modern Medicinal Chemistry

The piperazine ring, a six-membered heterocycle with two nitrogen atoms at opposing positions, is a quintessential example of a "privileged scaffold" in drug discovery.[1][2][3] Its unique physicochemical properties, including its ability to modulate aqueous solubility and its straightforward synthetic accessibility, have made it a cornerstone in the development of numerous therapeutic agents.[4][5] This guide provides a comprehensive historical and technical overview of a crucial subclass: the piperazinyl phenylmethanamine ligands. These compounds, characterized by a diphenylmethyl (benzhydryl) group, form the structural basis for many first and second-generation H1 antihistamines, and their story is a compelling narrative of rational drug design, from serendipitous discovery to targeted molecular refinement.[1][6] We will explore the key discoveries, delve into the structure-activity relationships that guided their evolution, and provide detailed experimental and mechanistic insights for researchers and drug development professionals.

Part 1: The Genesis of a Scaffold - Discovery of First-Generation Antihistamines

The journey of piperazinyl phenylmethanamine ligands begins in the post-World War II era, a period of intense innovation in medicinal chemistry. Following the discovery of the first clinically useful antihistamine, phenbenzamine, in 1942, researchers began to explore related chemical structures to improve potency and mitigate side effects.[1] This exploration led to the development of several classes of first-generation antihistamines, including the piperazines.[7][8]

Researchers at Burroughs Wellcome (now part of GlaxoSmithKline) systematically investigated a series of N-substituted piperazine derivatives.[9] This work led to the discovery of Cyclizine and Meclizine , foundational drugs in the benzhydrylpiperazine series.[1][10] These compounds demonstrated potent antihistaminic effects by competitively blocking histamine at H1 receptors.[10][11] However, their lipophilic nature allowed them to readily cross the blood-brain barrier, leading to the characteristic sedative effects of first-generation agents.[7][12] This central nervous system (CNS) penetration also resulted in antiemetic properties, a therapeutic side effect attributed to the blockade of central H1 and M1 muscarinic receptors, making them useful for treating motion sickness.[10][13]

The success of these early compounds solidified the 1-diphenylmethylpiperazine moiety as a critical pharmacophore for H1 receptor antagonism and spurred decades of further research.[14][15]

Foundational Synthetic Routes

The initial synthesis of these first-generation agents established a straightforward and adaptable chemical workflow that is still relevant today. The core reaction involves the condensation of a benzhydryl halide with an appropriately substituted piperazine.

Experimental Protocol: Synthesis of Cyclizine

This protocol outlines a classical approach to the synthesis of Cyclizine, illustrating the core condensation reaction.[9][16]

Objective: To synthesize Cyclizine via N-alkylation of 1-methylpiperazine with benzhydryl bromide.

Materials:

• 1-methylpiperazine

• Benzhydryl bromide

• Acetonitrile (anhydrous)

• Sodium bicarbonate (NaHCO₃)

• Dichloromethane (CH₂Cl₂)

• Magnesium sulfate (MgSO₄)

• Diethyl ether

• Standard laboratory glassware and magnetic stirrer

Step-by-Step Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 1-methylpiperazine (1.1 equivalents) in anhydrous acetonitrile.

• Addition of Alkylating Agent: To the stirring solution, add benzhydryl bromide (1.0 equivalent) portion-wise at room temperature.

• Reaction: Heat the mixture to reflux (approximately 82°C) and maintain for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature and remove the acetonitrile under reduced pressure.

• Extraction: Redissolve the residue in dichloromethane and wash with a saturated aqueous solution of sodium bicarbonate to neutralize any hydrobromic acid formed. Separate the organic layer.

• Drying and Filtration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate in vacuo to yield the crude product.

• Purification: The crude Cyclizine can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography to yield the pure product.

Causality: The choice of a polar aprotic solvent like acetonitrile facilitates the Sₙ2 reaction between the nucleophilic secondary amine of the piperazine and the electrophilic benzylic carbon of benzhydryl bromide. The use of a slight excess of the piperazine starting material helps to drive the reaction to completion.

Part 2: Rational Refinement - The Evolution to Second-Generation Agents

The primary drawback of first-generation antihistamines was their sedative effect and lack of receptor selectivity, often leading to anticholinergic side effects like dry mouth and urinary retention.[11][17] The drive to create non-sedating alternatives propelled the next wave of innovation, focusing on a strategy of "rational drug design." The central hypothesis was that by increasing the polarity of the molecules, their ability to cross the lipophilic blood-brain barrier could be significantly reduced.[18]

This effort culminated in the development of Cetirizine , a landmark second-generation antihistamine. Cetirizine is the primary human metabolite of Hydroxyzine , a first-generation piperazine antihistamine.[19][20][21][22] The metabolic oxidation of the terminal alcohol group in hydroxyzine to a carboxylic acid creates cetirizine.[21] This single chemical modification dramatically increases the molecule's polarity.

The addition of the carboxylic acid moiety imparts several key advantages:

• Reduced CNS Penetration: The polar carboxyl group significantly limits the molecule's ability to cross the blood-brain barrier, resulting in minimal to no sedation at therapeutic doses.[19][22]

• High H1 Receptor Selectivity: Cetirizine exhibits a high affinity and selectivity for peripheral H1 receptors, with negligible affinity for muscarinic, adrenergic, or serotonergic receptors, thereby avoiding many of the side effects associated with first-generation agents.[7][20]

• Anti-inflammatory Properties: Beyond H1 antagonism, cetirizine has demonstrated anti-inflammatory effects, further enhancing its therapeutic profile for allergic conditions.[7]

The development of Cetirizine from Hydroxyzine is a classic case study in medicinal chemistry, demonstrating how understanding drug metabolism can lead to the design of superior therapeutic agents.[19][21]

Diagram: From First to Second Generation

The following diagram illustrates the metabolic and synthetic evolution from the first-generation hydroxyzine to the second-generation cetirizine.

Caption: Evolution from Hydroxyzine to Cetirizine.

Part 3: Structure-Activity Relationships (SAR) and Pharmacological Properties

The extensive research into piperazinyl phenylmethanamine ligands has generated a rich body of structure-activity relationship (SAR) data. These studies reveal how specific structural modifications influence the compound's affinity for the H1 receptor and its pharmacokinetic properties.[23][24]

Key SAR Insights:

• The Benzhydryl Moiety: The two phenyl rings are crucial for potent H1 antagonism. Substitution on these rings can modulate activity. For example, a para-chloro substitution on one of the phenyl rings, as seen in Chlorcyclizine and Hydroxyzine, is often associated with potent activity.[13]

• The Piperazine Core: This ring is considered an optimal linker. Its conformation and the basicity of its nitrogen atoms are important for receptor interaction.[2] The pKa values of the nitrogens influence the molecule's charge at physiological pH, which affects absorption and binding.[4]

• The N-substituent: The nature of the substituent on the second piperazine nitrogen is the primary determinant of the drug's generation and properties.

  • Small, lipophilic groups (e.g., a methyl group in Cyclizine) result in first-generation agents with significant CNS effects.[1][9]

  • Larger, polar, or charged groups (e.g., the ethoxyacetic acid side chain in Cetirizine) restrict BBB penetration, leading to second-generation, non-sedating agents.[1][20]

Data Summary: Comparison of Piperazine Antihistamines

Compound	Generation	Key N-Substituent	CNS Penetration	Primary Use
Cyclizine	First	-CH₃	High	Motion Sickness, Antiemetic[1][10]
Meclizine	First	-CH₂(C₆H₄)CH₃	Moderate	Motion Sickness, Vertigo[1][10]
Hydroxyzine	First	-CH₂CH₂OCH₂CH₂OH	High	Allergies, Anxiety, Sedative[19][22]
Cetirizine	Second	-CH₂CH₂OCH₂COOH	Low	Allergic Rhinitis, Urticaria[20][21]

Mechanism of Action: H1 Receptor Inverse Agonism

Initially, these drugs were classified as simple competitive antagonists, physically blocking histamine from binding to the H1 receptor. However, current understanding reveals a more nuanced mechanism. H1-antihistamines are now understood to function as inverse agonists .[7][11]

The H1 receptor, a Gq-coupled receptor, exists in an equilibrium between an active and an inactive conformation. Histamine binding stabilizes the active state, initiating the downstream signaling cascade that leads to allergic symptoms. Piperazinyl phenylmethanamine ligands preferentially bind to and stabilize the inactive conformation of the H1 receptor. This action shifts the conformational equilibrium away from the active state, reducing the baseline level of receptor signaling even in the absence of histamine.[7]

Diagram: H1 Receptor Signaling Pathway

Caption: H1 Receptor signaling and the inverse agonist action of antihistamines.

Part 4: Beyond Antihistamines - The Expanding Role of the Scaffold

The versatility of the piperazinyl phenylmethanamine scaffold extends beyond allergy treatment. The core structure has been adapted and explored for a variety of other CNS targets.[25][26][27] Modifications to the core have yielded compounds with activity at dopamine, serotonin, and other neurotransmitter receptors.[3][26] This has led to their investigation for a range of neurological and psychiatric disorders, including:

• Anxiety and Depression: Some derivatives show potential as anxiolytics or antidepressants.[27][28]

• Neurodegenerative Diseases: Certain (4-ethyl-piperazin-1-yl)-phenylmethanone derivatives have demonstrated neuroprotective properties against beta-amyloid-induced toxicity, suggesting potential applications in Alzheimer's disease research.[29]

• Antipsychotics: The piperazine ring is a common feature in several atypical antipsychotic drugs.[26]

This ongoing research underscores the enduring value of this scaffold in medicinal chemistry, promising new therapeutic applications far beyond its historical origins.

Conclusion

The history of piperazinyl phenylmethanamine ligands is a microcosm of the evolution of modern drug discovery. It began with the systematic, yet somewhat serendipitous, exploration of a chemical class that yielded the potent first-generation antihistamines. The clinical limitations of these early drugs—namely sedation—provided the impetus for a more rational, mechanism-based approach to drug design. By understanding the metabolic pathways and the physicochemical properties that govern a drug's behavior in the body, scientists were able to engineer second-generation agents like cetirizine with vastly improved safety and efficacy profiles. Today, this "privileged scaffold" continues to be a fertile ground for innovation, with researchers exploring its potential to treat a wide array of complex neurological disorders. The journey of this remarkable class of molecules serves as a powerful testament to the synergy of synthetic chemistry, pharmacology, and clinical insight in the quest for better medicines.

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• 18. The pharmacology and use of H1-receptor-antagonist drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Cetirizine vs. Hydroxyzine: Understanding the Differences and Uses - Oreate AI Blog [oreateai.com]
• 20. Cetirizine use in childhood: an update of a friendly 30-year drug - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Urticaria: clinical efficacy of cetirizine in comparison with hydroxyzine and placebo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Hydroxyzine and Cetirizine Interaction: Safety, Risks & Management | empathia.ai [empathia.ai]
• 23. A structure-activity relationship study of compounds with antihistamine activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]
• 25. Piperazines | Release [release.org.uk]
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• 27. pharmacologyonline.silae.it [pharmacologyonline.silae.it]
• 28. cuestionesdefisioterapia.com [cuestionesdefisioterapia.com]
• 29. Identification, design, synthesis, and pharmacological activity of (4-ethyl-piperazin-1-yl)-phenylmethanone derivatives with neuroprotective properties against beta-amyloid-induced toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]

Computational Elucidation of the Binding Mechanism of [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine

A Multi-Stage In Silico Protocol for Aminergic GPCR Ligands[1]

Executive Summary

This technical guide details the computational modeling workflow for [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine , a representative arylpiperazine scaffold.[1] This structural class is a "privileged pharmacophore" in medicinal chemistry, known for its high affinity toward aminergic G Protein-Coupled Receptors (GPCRs), specifically Serotonin (5-HT

, 5-HT , 5-HT ) and Dopamine (D ) receptors.[1][2]

The presence of the ortho-methanamine moiety on the phenyl ring distinguishes this ligand, suggesting a specific interaction profile involving the orthosteric binding pocket's acidic residues. This guide prioritizes scientific integrity by focusing on the critical role of protonation states and induced-fit effects, which are often overlooked in standard high-throughput docking.

Phase 1: Ligand Chemistry & Preparation

Objective: Generate a bioactive conformation and correct ionization state.

The molecule consists of three distinct pharmacophoric features:

• The Basic Center: The piperazine ring (specifically the N4 nitrogen).

• The Hydrophobic Tail: The benzyl group.

• The Polar Head: The phenyl-methanamine group.

1.1 Protonation State (The Critical Variable)

The most common failure mode in modeling arylpiperazines is incorrect protonation. The piperazine nitrogen (N4) typically has a pKa between 8.5 and 9.5.

• Protocol: You must protonate the N4 nitrogen (the one attached to the benzyl group is usually less basic due to steric bulk, but the N1 attached to the phenyl is an aniline derivative and non-basic; the distal N4 is the proton acceptor).

• Causality: This protonated amine forms a critical salt bridge with the conserved Aspartate (Asp3.32) residue in Transmembrane Helix 3 (TM3) of the GPCR. Without this charge, the docking score will be artificially low, and the pose will be unstable.

1.2 Conformational Sampling

The benzyl group introduces significant rotatable freedom.

• Tool: ConfGen or Omega.

• Setting: Generate stable conformers using the OPLS4 force field. Ensure the "chair" conformation of the piperazine ring is preserved, as this is the bioactive conformation found in crystal structures of related drugs like Aripiprazole or Vortioxetine.

Phase 2: Target Selection & Preparation

Objective: Select the most biologically relevant receptor model.

Given the structural similarity to 5-HT

partial agonists, the 5-HT Serotonin Receptor is the primary target for this simulation.[1]

• Primary Template: Cryo-EM structure of 5-HT

  (e.g., PDB ID: 7E2X bound to aripiprazole).

• Alternative Template: If modeling for polypharmacology, include 5-HT

  (PDB ID: 6A93 ).[1]

2.1 Receptor Grid Generation

• Center: Define the grid box around the orthosteric ligand (e.g., aripiprazole) in the crystal structure.

• Constraint Definition: Define a hydrogen-bond constraint on Asp116 (5-HT

  ) or Asp155 (5-HT ) . This forces the docking algorithm to satisfy the essential salt bridge interaction.

Phase 3: Induced Fit Docking (IFD)

Objective: Overcome the "rigid receptor" bias.

Standard rigid docking fails for bulky arylpiperazines because the benzyl group often requires the movement of residues in the Extracellular Loop 2 (ECL2) or TM6 to fit the hydrophobic bulk.

3.1 The IFD Protocol

• Initial Glide Docking: Softened van der Waals radii (scaling factor 0.5) to allow minor clashes.

• Prime Side-Chain Prediction: Refine residues within 5 Å of the ligand pose. Focus specifically on Phe361 (TM6) and Trp358 , which often form the "aromatic sandwich" interacting with the piperazine/phenyl core.

• Redocking: Perform rigorous docking into the optimized receptor structures.

Data Output Table: Expected Interaction Metrics

Pharmacophore	Target Residue (5-HT1A)	Interaction Type	Distance (Å)
Piperazine N4 (H+)	Asp116 (TM3)	Salt Bridge / Charge-Charge	2.8 - 3.2
Phenyl Ring	Phe361 (TM6)	- T-shaped or Stacking	3.5 - 4.0
Benzyl Group	Trp358 / Tyr390	Hydrophobic / -Stacking	3.5 - 4.5
Methanamine -NH2	Ser199 / Thr200	H-Bond Donor	2.5 - 3.0

Phase 4: Molecular Dynamics (MD) Simulation

Objective: Validate the temporal stability of the binding mode.

Docking provides a static snapshot; MD reveals if the ligand stays bound under physiological dynamics.

4.1 System Setup

• Solvent: TIP3P water model in an orthorhombic box (buffer 10 Å).

• Membrane: POPC lipid bilayer (essential for GPCRs). Align the receptor TM bundle with the membrane Z-axis.[1]

• Ions: Neutralize with 0.15 M NaCl.

4.2 Simulation Parameters

• Equilibration: NVT ensemble (1 ns) followed by NPT (1 ns) with restraints on protein backbone.

• Production Run: 100 ns unconstrained simulation at 310 K (37°C).

• Time Step: 2 fs (using SHAKE algorithm for H-bonds).

4.3 Analysis Metrics (RMSD)

A stable binding mode is characterized by:

• Ligand RMSD: < 2.5 Å relative to the initial docked pose.

• Salt Bridge Persistence: The distance between Piperazine-N and Asp116 should remain < 4.0 Å for >80% of the simulation time.

Phase 5: Workflow Visualization

The following diagram illustrates the integrated computational pipeline, emphasizing the feedback loop between docking and dynamics.

Figure 1: The computational workflow for elucidating the binding mechanism of arylpiperazine derivatives.

Phase 6: Binding Mode Interaction Map

Understanding the specific topology of the binding pocket is crucial for interpreting results. The diagram below maps the specific residue interactions expected for this ligand class.

Figure 2: Predicted interaction network within the 5-HT1A orthosteric pocket.

References

• Bartyzel, A., et al. (2025).[2] "Structural Aspects of Arylpiperazines as Aminergic GPCR Ligands." Molecules, 30(11), 2545.

• Sencanski, M., et al. (2014).[3] "Molecular modeling of 5HT2A receptor - arylpiperazine ligands interactions." Chemical Biology & Drug Design, 83(4), 462-471.[3]

• Chilmonczyk, Z., et al. (2013). "Binding modes of chain arylpiperazines to 5-HT1a, 5-HT2a and 5-HT7 receptors." Current Medicinal Chemistry.

• European Monitoring Centre for Drugs and Drug Addiction. (2018). "BZP/piperazines drug profile."[4][5]

Sources

• 1. BindingDB BDBM50001884 2-[4-(4-Methyl-benzyl)-piperazin-1-yl]-1-(2-methyl-2,3-dihydro-indol-1-yl)-ethanone::3-Hydroxy-2-phenyl-propionic acid 8-methyl-8-aza-bicyclo[3.2.1]oct-3-yl ester::3-chloro-6-(4-methyl-piperazin-1-yl)-5H-dibenzo[b,e][1,4]diazepine::8-Chloro-11-(4-methyl-piperazin-1-yl)-5H-dibenzo[b,e][1,4]diazepine (Clozapine)::8-Chloro-11-(4-methyl-piperazin-1-yl)-5H-dibenzo[b,e][1,4]diazepine( Clozepine )::8-Chloro-11-(4-methyl-piperazin-1-yl)-5H-dibenzo[b,e][1,4]diazepine(Ciozapine)::8-Chloro-11-(4-methyl-piperazin-1-yl)-5H-dibenzo[b,e][1,4]diazepine(Clopazine)::8-chloro-11-(4-methyl-piperazin-1-yl)-10H-dibenzo[b,e][1,4]diazepine::8-chloro-11-(4-methylpiperazin-1-yl)-5H-dibenzo[b,e][1,4]diazepine::CHEMBL42::CHEMBL538973::CLOZAPINE::CLOZAPINE, 8-CHLORO-11-(4-METHYL-PIPERAZIN-1-YL)-5H-DIBENZO[B,E][1,4]DIAZEPINE::CLOZARIL::HF 1854::US10167256, Clozapine::US10752588, Compound Clozapine::US11498896, Compound Clozapine::US20240199555, Reference Clozapine [bindingdb.org]
• 2. researchgate.net [researchgate.net]
• 3. Molecular modeling of 5HT2A receptor - arylpiperazine ligands interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. BZP/piperazines drug profile | www.euda.europa.eu [euda.europa.eu]
• 5. Details for Piperazines [unodc.org]

Isomeric forms of [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine

An In-depth Technical Guide to the Isomeric Forms of Substituted Phenylmethanamines: A Case Study on [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine

Foreword

In the landscape of modern drug discovery, the precise control and characterization of molecular structure are paramount. Isomerism, the phenomenon of compounds sharing the same molecular formula but differing in the arrangement of their atoms, presents a critical challenge. Different isomers can exhibit profoundly different pharmacological, pharmacokinetic, and toxicological profiles. This guide is designed for researchers, medicinal chemists, and drug development professionals, offering a deep dive into the isomeric landscape of the versatile [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine scaffold. While this specific molecule is achiral and thus lacks stereoisomers, its synthesis provides a perfect model to explore the critical issue of positional isomerism and the rigorous analytical techniques required to ensure the purity and identity of the target molecule. As a Senior Application Scientist, my objective is to provide not just protocols, but the underlying scientific rationale, empowering you to tackle similar challenges in your own research.

Part 1: The Genesis of Isomers - A Synthetic Perspective

The isomeric purity of a final compound is often dictated by the regioselectivity of the synthetic route. A common and efficient method for synthesizing the target molecule, [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine, is through a two-step process involving a nucleophilic aromatic substitution (SNAr) followed by a nitrile reduction.

The key SNAr reaction involves the coupling of 1-benzylpiperazine with a fluorobenzonitrile isomer. The choice of the starting fluorobenzonitrile directly determines the final position of the methanamine group relative to the piperazinyl substituent on the phenyl ring.

Protocols & Analytical Methods

Application Notes and Protocols for the Step-by-Step Preparation of [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine

Introduction and Strategic Overview

The compound [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine is a significant scaffold in medicinal chemistry. The benzylpiperazine moiety is a privileged structure found in numerous pharmacologically active agents, contributing to their interaction with various biological targets.[1][2][3] The primary amine functionality provides a key reactive handle for further derivatization, making this molecule a valuable intermediate in the synthesis of novel drug candidates.

This document provides a comprehensive, two-step synthetic protocol for the preparation of [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine. The synthesis is designed for reliability and scalability in a standard laboratory setting. The strategic approach involves:

• Step 1: Nucleophilic Aromatic Substitution to construct the core intermediate, 2-(4-benzylpiperazin-1-yl)benzonitrile, from commercially available starting materials.

• Step 2: Nitrile Reduction using a powerful hydride reducing agent to convert the nitrile group into the target primary aminomethyl group.

This guide emphasizes not only the procedural steps but also the underlying chemical principles and critical safety measures, particularly concerning the handling of highly reactive reagents.

Overall Synthesis Scheme

The two-step synthesis proceeds as follows:

Caption: Overall two-step reaction pathway.

Part 1: Synthesis of 2-(4-Benzylpiperazin-1-yl)benzonitrile (Intermediate)

Principle and Causality

This step involves a nucleophilic aromatic substitution (SNAAr) reaction. The nitrogen atom of 1-benzylpiperazine acts as the nucleophile, attacking the electron-deficient carbon atom of 2-fluorobenzonitrile that bears the fluorine leaving group. The reaction is facilitated by the electron-withdrawing nature of the nitrile group (-CN), which activates the aromatic ring towards nucleophilic attack. A mild inorganic base, potassium carbonate (K₂CO₃), is used to scavenge the hydrofluoric acid (HF) generated during the reaction, driving the equilibrium towards the product. A polar aprotic solvent such as Dimethyl sulfoxide (DMSO) is chosen for its ability to dissolve the reactants and stabilize the charged intermediate (Meisenheimer complex), thereby accelerating the reaction rate.

Materials and Reagents

Reagent/Material	Formula	M.W. ( g/mol )	Quantity	Moles (mmol)	Equiv.
2-Fluorobenzonitrile	C₇H₄FN	121.12	5.00 g	41.28	1.0
1-Benzylpiperazine	C₁₁H₁₆N₂	176.26	7.99 g	45.41	1.1
Potassium Carbonate (anhydrous)	K₂CO₃	138.21	8.56 g	61.92	1.5
Dimethyl sulfoxide (DMSO)	C₂H₆OS	78.13	100 mL	-	-
Ethyl Acetate (EtOAc)	C₄H₈O₂	88.11	~500 mL	-	-
Brine (Saturated NaCl solution)	NaCl(aq)	-	~200 mL	-	-
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	As needed	-	-
Silica Gel (for chromatography)	SiO₂	60.08	As needed	-	-

Experimental Protocol

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-fluorobenzonitrile (5.00 g, 41.28 mmol), 1-benzylpiperazine (7.99 g, 45.41 mmol), and anhydrous potassium carbonate (8.56 g, 61.92 mmol).

• Solvent Addition: Add 100 mL of DMSO to the flask.

• Reaction: Heat the reaction mixture to 120 °C with vigorous stirring. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 7:3 Hexane:EtOAc solvent system. The reaction is typically complete within 8-12 hours.

• Work-up and Extraction:

  • Cool the reaction mixture to room temperature.

  • Pour the mixture into 300 mL of cold water and stir for 15 minutes.

  • Transfer the aqueous suspension to a 1 L separatory funnel and extract with ethyl acetate (3 x 150 mL).

  • Combine the organic layers and wash with water (2 x 100 mL), followed by brine (1 x 100 mL).

• Drying and Concentration: Dry the combined organic phase over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude residue by column chromatography on silica gel, eluting with a gradient of hexane and ethyl acetate (e.g., starting from 9:1 to 7:3 Hexane:EtOAc) to afford 2-(4-benzylpiperazin-1-yl)benzonitrile as a solid.

Expected Characterization

• ¹H NMR: Peaks corresponding to aromatic protons of both rings, the benzylic methylene protons, and the piperazine ring protons.

• Mass Spectrometry (MS): A molecular ion peak [M+H]⁺ consistent with the calculated mass of C₁₈H₁₉N₃.

Part 2: Preparation of [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine

Principle and Causality

This transformation is a reduction of the nitrile functional group to a primary amine. Lithium aluminum hydride (LiAlH₄ or LAH) is a potent, non-selective reducing agent capable of this conversion.[4] The mechanism involves the nucleophilic addition of two hydride ions (H⁻) from the AlH₄⁻ complex to the nitrile carbon.[5][6][7] The first hydride addition forms an intermediate imine salt, which is then rapidly attacked by a second hydride to generate a dianion intermediate.[6][7] A subsequent aqueous work-up is essential to protonate the nitrogen atom, yielding the final primary amine.[5] Due to the high reactivity of LAH, this procedure must be conducted under strictly anhydrous conditions and an inert atmosphere.

CRITICAL SAFETY PROTOCOL: Handling Lithium Aluminum Hydride (LAH)

LAH is a highly reactive, pyrophoric, and water-reactive solid. It can ignite spontaneously in moist air and reacts violently with water, releasing flammable hydrogen gas.[8][9] Strict adherence to the following safety protocols is mandatory.

• Personal Protective Equipment (PPE): Always wear a fire-retardant laboratory coat, chemical splash goggles, and neoprene or nitrile rubber gloves.[8][10][11]

• Inert Atmosphere: All operations involving LAH must be performed under a dry, inert atmosphere (e.g., nitrogen or argon) in a fume hood or glove box.[8][9][10] All glassware must be rigorously oven- or flame-dried before use.

• Emergency Preparedness: A Class D fire extinguisher (for combustible metals) and a container of dry sand must be immediately accessible. DO NOT use water, CO₂, or standard ABC extinguishers on an LAH fire, as they will intensify it. [8][9]

• Quenching: Unreacted LAH must be quenched (neutralized) carefully and slowly at low temperatures. The Fieser workup is a standard and reliable method.[4]

Materials and Reagents

Reagent/Material	Formula	M.W. ( g/mol )	Quantity	Moles (mmol)	Equiv.
2-(4-Benzylpiperazin-1-yl)benzonitrile	C₁₈H₁₉N₃	277.37	10.0 g	36.05	1.0
Lithium Aluminum Hydride (LAH)	LiAlH₄	37.95	2.74 g	72.10	2.0
Anhydrous Tetrahydrofuran (THF)	C₄H₈O	72.11	250 mL	-	-
Deionized Water	H₂O	18.02	~10 mL	-	-
15% Sodium Hydroxide Solution (w/v)	NaOH(aq)	40.00	~3 mL	-	-
Ethyl Acetate (EtOAc)	C₄H₈O₂	88.11	~400 mL	-	-
Celite® (Diatomaceous Earth)	-	-	As needed	-	-
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	As needed	-	-

Experimental Protocol

• Reaction Setup: Assemble a 500 mL three-neck round-bottom flask, oven-dried and cooled under a stream of nitrogen. Equip the flask with a magnetic stir bar, a nitrogen inlet, a thermometer, and a dropping funnel.

• LAH Suspension: In the flask, carefully suspend lithium aluminum hydride (2.74 g, 72.10 mmol) in 150 mL of anhydrous THF. Cool the suspension to 0 °C using an ice-water bath.

• Substrate Addition: Dissolve the intermediate nitrile (10.0 g, 36.05 mmol) in 100 mL of anhydrous THF and add it to the dropping funnel. Add this solution dropwise to the stirred LAH suspension over 30-45 minutes, ensuring the internal temperature does not exceed 10 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for 4-6 hours. Monitor the reaction by TLC until the starting material is fully consumed.

• Quenching (Fieser Workup) - CRITICAL STEP:

  • Cool the reaction mixture back down to 0 °C in an ice-water bath.

  • Extremely carefully and slowly , add 2.7 mL of deionized water dropwise. Vigorous hydrogen gas evolution will occur. Ensure adequate ventilation and no ignition sources are present.

  • Next, add 2.7 mL of 15% aqueous NaOH solution dropwise.

  • Finally, add 8.1 mL of deionized water dropwise.

  • Remove the ice bath and stir the resulting granular white suspension vigorously for 30 minutes.

• Filtration and Extraction:

  • Filter the suspension through a pad of Celite® in a Büchner funnel.

  • Wash the filter cake thoroughly with ethyl acetate (3 x 100 mL).

  • Combine the filtrate and washings in a separatory funnel.

• Drying and Concentration: Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine.

• Purification: While the crude product may be of sufficient purity, further purification can be achieved via acid-base extraction or column chromatography on silica gel (using a mobile phase containing a small amount of triethylamine, e.g., 95:4:1 DCM:Methanol:Triethylamine, to prevent tailing).[4]

Expected Characterization

• ¹H NMR: Appearance of a new broad singlet for the -NH₂ protons and a new signal for the benzylic -CH₂-NH₂ protons. Disappearance of the nitrile signal in the ¹³C NMR.

• IR Spectroscopy: Appearance of N-H stretching bands around 3300-3400 cm⁻¹.

• Mass Spectrometry (MS): A molecular ion peak [M+H]⁺ consistent with the calculated mass of C₁₈H₂₃N₃.

Experimental Workflow and Logic

Caption: Step-by-step experimental workflow diagram.

References

• Organic Synthesis. Nitrile to Amine (LiAlH4 or LAH reduction). Available at: [Link]

• Chemistry Steps. Nitrile Reduction Mechanism with LiAlH4 and DIBAL to Amine or Aldehyde. Available at: [Link]

• Gelest, Inc. (2015, July 23). LITHIUM ALUMINUM HYDRIDE, pellets - Safety Data Sheet. Available at: [Link]

• JoVE. (2025, May 22). Video: Nitriles to Amines: LiAlH4 Reduction. Available at: [Link]

• Princeton University Environmental Health and Safety. Lithium Aluminum Hydride. Available at: [Link]

• ChemicalDesk.Com. (2011, November 23). Mechanism (LAH reduction nitrile to amine). Available at: [Link]

• University of Calgary. Ch20: Reduction of Nitriles using LiAlH4 to amines. Available at: [Link]

• New Jersey Department of Health. LITHIUM ALUMINUM HYDRIDE HAZARD SUMMARY. Available at: [Link]

• American Chemical Society. (2006). A Practical Guide for Buffer-Assisted Isolation and Purification of Primary, Secondary, and Tertiary Amine Derivatives. Organic Process Research & Development. Available at: [Link]

• Stanford University Environmental Health & Safety. A Campus Laboratory Fire Involving Lithium Aluminum Hydride. Available at: [Link]

• National Institutes of Health (NIH). (2022, February 24). Trichloroacetic acid fueled practical amine purifications. Nature Communications. Available at: [Link]

• ResearchGate. (2025, June 11). Selective and Waste‐Free Isolation of High Purity Primary Amines from Amine and Reaction Mixtures by Selective Ammonium Carbamate Crystallization. Available at: [Link]

• Diplomata Comercial. Amine Manufacturing Process: Comprehensive Guide to Amines. Available at: [Link]

• Chemistry Stack Exchange. (2020, April 22). Purification of primary amines using Schiff base immobilization. Available at: [Link]

• MDPI. (2023, December 21). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Molecules. Available at: [Link]

• International Journal of Pharmaceutical Sciences and Research. (2014). Novel method of synthesis of N-methyl-3-phenyl piperazine and some alkylpiperazine and Phenylpiperazine derivatives. Available at: [Link]

• Organic Chemistry Portal. (2002). Preparation of Substituted Piperazinones via Tandem Reductive Amination-(N,N'-Acyl Transfer)-Cyclization. Available at: [Link]

• ResearchGate. (2025, November 11). Synthesis and in silico study of 2-furyl(4-{4-[(substituted)sulfonyl]benzyl}-1-piperazinyl)methanone derivatives as suitable therapeutic agents. Available at: [Link]

• ResearchGate. (2025, August 06). Practical synthesis of 2-(4-benzyl-piperazin-1-ylmethyl)-5, 6-dimethoxy-3-methyl-[4][6]benzoquinone hydrochloride. Available at: [Link]

• PubMed. (2016, April 15). Synthesis, in vitro and in vivo evaluation of novel substituted N-(4-(2-(4-benzylpiperazin-1-yl)ethoxy)phenyl)-N-methyl-quinazolin-4-amines as potent antitumor agents. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

• Pharmacophore. (2022). In Silico Study of N-(4-oxo-2-(4-(4-(2-(substituted phenyl amino) acetyl) piperazin-1-yl) phenyl) quinazolin-3(4H)-yl) Benzamide Derivatives. Available at: [Link]

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Application Note &amp; Protocol: Determining the Solubility of [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine in DMSO and Water

Abstract

Solubility is a critical physicochemical property that dictates the performance of a compound throughout the drug discovery and development pipeline.[1][2][3][4] Poor aqueous solubility can lead to unreliable in vitro assay results and diminished in vivo bioavailability, while inadequate solubility in organic solvents like dimethyl sulfoxide (DMSO) can complicate stock solution preparation and handling for high-throughput screening (HTS).[4][5][6] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the principles and methodologies for determining the solubility of the research compound [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine in both DMSO and aqueous buffer (Phosphate-Buffered Saline, pH 7.4). Detailed, field-proven protocols for preparing high-concentration DMSO stock solutions and for conducting both kinetic and thermodynamic aqueous solubility assays are presented.

Introduction: The Foundational Role of Solubility Assessment

The journey of a drug candidate from initial screening to clinical application is heavily influenced by its physicochemical properties, with solubility being a primary determinant of success.[3][4] Early and accurate assessment of a compound's solubility profile is not merely a characterization step but a foundational pillar of modern drug development for several reasons:

• Reliability of Biological Data: In vitro assays rely on the compound being fully dissolved in the assay medium. Undissolved particles can lead to inaccurate and poorly reproducible results, misguiding structure-activity relationship (SAR) studies.[5]

• Bioavailability Prediction: For orally administered drugs, dissolution in gastrointestinal fluids is a prerequisite for absorption.[2][7] Therefore, aqueous solubility is a direct indicator of potential oral bioavailability.[2]

• Formulation Development: Understanding a compound's solubility characteristics is essential for designing effective dosage forms, whether for preclinical or clinical use.[1][8]

[2-(4-Benzyl-1-piperazinyl)phenyl]methanamine contains a piperazine motif, a scaffold known for its versatile synthetic utility and its ability to modulate physicochemical properties like aqueous solubility and lipophilicity.[9] The presence of two basic nitrogen atoms suggests that its aqueous solubility will be highly dependent on pH.[7][10][11] This application note provides the necessary protocols to quantitatively determine these critical solubility parameters.

Theoretical Background: DMSO vs. Aqueous Solubility

DMSO: The Universal Solvent for Compound Libraries

Dimethyl sulfoxide (DMSO) is a polar aprotic solvent renowned for its ability to dissolve a vast range of organic molecules, making it the industry standard for preparing high-concentration stock solutions for HTS and compound storage.[4][6]

• Causality: DMSO's high dielectric constant and its ability to act as a hydrogen bond acceptor allow it to effectively solvate a wide variety of compounds that are poorly soluble in water.

• Practical Insight: Ensuring a compound is fully soluble at the desired stock concentration (e.g., 10-50 mM) is the first critical step. Precipitate in a stock solution vial renders all subsequent dilutions and assay results invalid. While DMSO is an excellent solvent, its concentration in final cell-based assays must be carefully controlled (typically <0.5%) to avoid cytotoxicity.[11][12]

Aqueous Solubility: Mimicking Physiological Conditions

Aqueous solubility provides a more direct measure of how a compound will behave in a physiological environment.[4] Two distinct types of aqueous solubility are commonly measured:

• Kinetic Solubility: This is a high-throughput measurement that determines the concentration at which a compound, introduced from a concentrated DMSO stock, begins to precipitate in an aqueous buffer.[5][13][14] It reflects the stability of a supersaturated solution and is highly relevant for in vitro assays where compounds are rapidly diluted from DMSO stocks.[13][15] The results are influenced by the rate of dilution, final DMSO concentration, and incubation time.[14]

• Thermodynamic Solubility: This is the true equilibrium concentration of a compound in a saturated solution, measured after a prolonged equilibration period (typically 24-72 hours) of the solid compound with the aqueous buffer.[13] This "shake-flask" method is considered the gold standard and is more predictive of in vivo dissolution behavior, making it crucial for lead optimization and formulation stages.[1][3][13]

The workflow for these distinct solubility assessments is illustrated below.

Caption: Workflow for DMSO and Aqueous Solubility Determination.

Experimental Protocols

Safety Precaution: Always handle [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine and DMSO in a chemical fume hood, wearing appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Protocol 1: Preparation and Validation of a 50 mM DMSO Stock Solution

This protocol ensures the creation of a reliable, high-concentration stock solution, which is the foundation for all subsequent aqueous solubility and biological assays.

Materials:

• [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine (solid powder)

• Anhydrous Dimethyl Sulfoxide (DMSO), ≥99.9%

• Sterile, amber glass vial with a PTFE-lined cap

• Analytical balance

• Vortex mixer and/or sonicator

Procedure:

• Calculate Required Mass: Determine the molecular weight (MW) of your specific batch of the compound. For this protocol, we will assume a hypothetical MW of 309.44 g/mol . To prepare 1 mL of a 50 mM stock solution: Mass (mg) = 50 mmol/L * 1 L/1000 mL * 1 mL * 309.44 g/mol * 1000 mg/g = 15.47 mg

• Weighing: Accurately weigh 15.47 mg of the compound and transfer it to the sterile amber vial.

• Solvent Addition: Using a calibrated pipette, add 1 mL of anhydrous DMSO to the vial.

• Dissolution: Tightly cap the vial and vortex vigorously for 2-5 minutes. If the solid does not fully dissolve, sonicate the vial for 10-15 minutes or gently warm it in a 37°C water bath.[16]

• Validation (Critical Step): Visually inspect the solution against a bright light source. The solution must be completely clear, with no visible particulates or Tyndall effect (light scattering). Let the solution stand at room temperature for at least 2 hours and re-inspect to ensure no precipitation occurs.[4] A clear solution confirms solubility at 50 mM.

• Storage: Store the stock solution at -20°C for long-term storage or at 4°C for short-term use (up to 1 month).[16] Aliquoting into smaller, single-use volumes is recommended to avoid repeated freeze-thaw cycles.

Protocol 2: High-Throughput Kinetic Solubility Assay (Nephelometry or UV Spectroscopy)

This method provides a rapid assessment of solubility upon dilution into an aqueous medium, mimicking the conditions of HTS assays.[5][17]

Materials:

• Validated 50 mM DMSO stock solution (from Protocol 3.1)

• Phosphate-Buffered Saline (PBS), pH 7.4, filtered (0.22 µm)

• 96-well clear-bottom microplates

• Automated liquid handler or multichannel pipettes

• Plate reader capable of turbidimetric/nephelometric measurements or UV-Vis spectroscopy

• Plate shaker

Procedure:

• Prepare Compound Plate: In a 96-well polypropylene plate, prepare a serial dilution of the 50 mM stock solution in 100% DMSO. For example, a 2-fold dilution series from 50 mM down to ~0.4 mM.

• Prepare Buffer Plate: In a separate 96-well clear-bottom plate, add 196 µL of filtered PBS (pH 7.4) to each well.

• Initiate Precipitation: Using a liquid handler, rapidly transfer 4 µL of the compound-DMSO dilutions into the corresponding wells of the buffer plate. This results in a final DMSO concentration of 2% and a compound concentration range from 1000 µM down to ~8 µM.

• Incubation: Immediately cover the plate and shake it at 300 rpm for 2 hours at room temperature.[5]

• Measurement:

  • Nephelometry: Measure the light scattering in each well. The solubility limit is defined as the highest concentration that does not show a significant increase in scattering compared to the buffer/DMSO-only control wells.[17]

  • UV Spectroscopy (after filtration): Alternatively, filter the plate through a 96-well filter plate (e.g., Millipore MultiScreen®) into a UV-transparent collection plate.[18] Measure the absorbance at the compound's λmax. The solubility is determined by comparing the absorbance to a standard curve prepared in a buffer/DMSO mixture.[18]

Protocol 3: Thermodynamic "Shake-Flask" Solubility Assay (HPLC Quantification)

This protocol determines the true equilibrium solubility and is the definitive method for lead optimization and pre-formulation studies.[3][13]

Materials:

• [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine (solid powder)

• Phosphate-Buffered Saline (PBS), pH 7.4, filtered (0.22 µm)

• Glass vials with screw caps

• Orbital shaker set to 25°C or 37°C

• Syringe filters (0.22 µm, low-binding, e.g., PVDF)

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• Validated analytical method for the compound

Procedure:

• Sample Preparation: Add an excess amount of the solid compound (e.g., 2-5 mg) to a glass vial. The key is to ensure that undissolved solid remains at the end of the experiment.

• Solvent Addition: Add a precise volume (e.g., 2 mL) of filtered PBS (pH 7.4) to the vial.

• Equilibration: Tightly cap the vial and place it on an orbital shaker. Agitate the slurry at a constant temperature (e.g., 25°C) for at least 24 hours to ensure equilibrium is reached.[13][19] Longer times (48-72 hours) may be necessary for highly crystalline compounds.[13]

• Sample Collection & Separation: After equilibration, allow the vial to stand undisturbed for 30 minutes to let the excess solid settle. Carefully withdraw an aliquot from the supernatant, avoiding any solid particles. Immediately filter the aliquot through a 0.22 µm syringe filter into a clean HPLC vial.

• Quantification: Analyze the filtered sample by a validated HPLC-UV method.[8][20]

• Calibration: Prepare a calibration curve by making serial dilutions of a known concentration of the compound (prepared from the DMSO stock) in the mobile phase.[8]

• Calculation: Determine the concentration of the compound in the filtered sample by interpolating its peak area from the calibration curve. This concentration is the thermodynamic solubility.

Data Presentation and Interpretation

All quantitative solubility data should be summarized in a clear, structured table. It is crucial to report the conditions under which the measurements were made.

Table 1: Illustrative Solubility Profile for [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine

Parameter	Solvent / Medium	Method	Temperature	Solubility (µg/mL)	Solubility (µM)
Stock Solution	Anhydrous DMSO	Visual Inspection	25°C	>15,470	>50,000
Kinetic Solubility	PBS, pH 7.4 (2% DMSO)	Nephelometry	25°C	[Example Value: 75]	[Example Value: 242]
Thermodynamic Solubility	PBS, pH 7.4	Shake-Flask / HPLC	25°C	[Example Value: 40]	[Example Value: 129]

Note: Values in italics are for illustrative purposes only and must be replaced with experimental data.

Interpretation:

• A high DMSO solubility (>10 mM) confirms the compound is suitable for HTS and preparation of concentrated stocks.

• The kinetic solubility value provides an upper limit for concentrations in in vitro assays to avoid precipitation.

• The thermodynamic solubility is a key parameter for predicting oral absorption and guiding formulation strategies. A significant difference between kinetic and thermodynamic values is common, reflecting the formation of a temporary supersaturated state in the kinetic assay.[13]

References

• Raytor. (2026, January 22). Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures. Retrieved from [Link]

• Pharmaguideline. (n.d.). Factors that Affect the Solubility of Drugs. Retrieved from [Link]

• Inventiva Pharma. (n.d.). Solubility Toolbox for Successful Design of Drug Candidates. Retrieved from [Link]

• BioDuro. (n.d.). ADME Solubility Assay. Retrieved from [Link]

• SlidePlayer. (n.d.). FACTORS INFLUENCING (AFFECTING) ON SOLUBILITY OF DRUGS IN SOLVENT. Retrieved from [Link]

• Drug Delivery Leader. (2022, February 28). 4 Factors Affecting Solubility Of Drugs. Retrieved from [Link]

• International Journal of Novel Research and Development. (n.d.). Factors affecting on the solubility and bioavailability of pharmaceutical drug and dosage form through. Retrieved from [Link]

• Ascendia Pharmaceutical Solutions. (2021, July 5). 4 Factors Affecting Solubility of Drugs. Retrieved from [Link]

• BMG LABTECH. (2023, April 6). Drug solubility: why testing early matters in HTS. Retrieved from [Link]

• Alwsci. (2024, September 9). Drug Solubility And Stability Studies: Critical Factors in Pharmaceutical Development. Retrieved from [Link]

• Bridges Lab Protocols. (2018, June 1). Generating DMSO Stocks for Cell Culture. Retrieved from [Link]

• Biorelevant.com. (n.d.). Solubility Check in FaSSIF FeSSIF by HPLC. Retrieved from [Link]

• SlidePlayer. (n.d.). Factors affecting drug absorption 1. Physiological Factors. Retrieved from [Link]

• PubMed. (n.d.). In silico approaches to prediction of aqueous and DMSO solubility of drug-like compounds: trends, problems and solutions. Retrieved from [Link]

• Solubility of Things. (n.d.). Piperazine. Retrieved from [Link]

• GE Healthcare Life Sciences. (2011, October 15). Buffer and sample preparation for direct binding assay in 2% DMSO. Retrieved from [Link]

• Sciforum. (n.d.). The Journey Towards Solubility Assessment of Small Molecules Using HPLC-DAD. Retrieved from [Link]

• MDPI. (2026, January 19). Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. Retrieved from [Link]

• PubMed Central. (n.d.). Novel Maleimide Linkers Based on a Piperazine Motif for Strongly Increased Aqueous Solubility. Retrieved from [Link]

• PharmaGuru. (2025, March 26). How To Calculate Solubility BY HPLC: Learn Easily in 11 Minutes. Retrieved from [Link]

• ResearchGate. (2025, November 11). In Silico Estimation of DMSO Solubility of Organic Compounds for Bioscreening. Retrieved from [Link]

• Hacettepe University Journal of the Faculty of Pharmacy. (2008, July 15). A New HPLC Approach for Determination of In-Vitro Solubility of Naproxen Sodium. Retrieved from [Link]

• PubChem. (n.d.). (1-Benzyl-4-piperidyl)methanamine. Retrieved from [Link]

• SWGDrug. (2005, June 1). BENZYLPIPERAZINE. Retrieved from [Link]

• Wikipedia. (n.d.). Benzylpiperazine. Retrieved from [Link]

• MDPI. (2025, December 25). 1-[4-(4-Chlorophenyl)piperazin-1-yl]-2-[(4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethan-1-one. Retrieved from [Link]

• Wikipedia. (n.d.). Methylbenzylpiperazine. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of 1-Benzylpiperazine (CAS 2759-28-6). Retrieved from [Link]

• European Monitoring Centre for Drugs and Drug Addiction. (2018, November 15). BZP/piperazines drug profile. Retrieved from [Link]

• Forensic Science International. (n.d.). Analytical Studies on N-Benzylpiperazine and 1-(3-Trifluoromethylphenyl)piperazine- A New Class of Designer Drug of Abuse. Retrieved from [Link]

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HPLC method development for [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine

An Application Note on the Development of a Stability-Indicating Reversed-Phase HPLC Method for [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine

Abstract

This application note details a systematic approach to developing a robust, stability-indicating High-Performance Liquid Chromatography (HPLC) method for the quantification of [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine. The inherent basicity and hydrophobicity of the molecule present unique challenges, including poor peak shape and complex retention behavior. This guide elucidates a strategy that addresses these challenges through careful selection of column chemistry, mobile phase pH, and organic modifier. The resulting method is validated according to International Council for Harmonisation (ICH) guidelines to ensure its suitability for quantifying the active pharmaceutical ingredient (API) and resolving it from potential degradation products.

Introduction: The Analytical Challenge

[2-(4-Benzyl-1-piperazinyl)phenyl]methanamine is a complex molecule featuring multiple functional groups that influence its chromatographic behavior. It contains a piperazine ring and a primary amine, both of which are basic, and two aromatic rings (benzyl and phenyl), which impart significant hydrophobicity. The primary analytical challenge for such basic compounds in reversed-phase HPLC is the potential for strong interaction between the protonated amine groups and negatively charged residual silanols on the silica-based stationary phase. This secondary interaction often leads to significant peak tailing, poor resolution, and low sensitivity.

Developing a stability-indicating method is a critical aspect of drug development and quality control, as it must be able to separate the intact API from any process impurities and degradation products that may form under various stress conditions.[1] This ensures the safety, efficacy, and quality of the pharmaceutical product throughout its shelf life. This note provides a comprehensive walkthrough of the method development, validation, and forced degradation studies for this specific analyte.

Part 1: Method Development Strategy

A successful HPLC method is built on a logical, systematic development process that begins with understanding the analyte's properties and defining the analytical goals.[2]

Analyte Characterization

• Structure: The molecule possesses two key regions: a hydrophobic part (benzyl and phenyl groups) and a highly basic part (piperazine and methanamine nitrogens).

• Basicity (pKa): The piperazine and primary amine moieties are basic. At a low pH, these groups will be fully protonated, carrying a positive charge. This is crucial for controlling retention and peak shape.

• UV Absorbance: The presence of two aromatic rings provides strong chromophores, making UV detection highly suitable. A UV scan would typically reveal maximum absorbance in the 220-260 nm range. For this method, a detection wavelength of 225 nm was chosen to provide high sensitivity.

• Solubility: The compound is soluble in common organic solvents like methanol and acetonitrile, particularly when mixed with an acidic aqueous solution.

Strategic Approach to Method Development

Our strategy is a multi-step process designed to systematically optimize chromatographic conditions. Most stability-indicating methods for small-molecule drugs employ gradient reversed-phase liquid chromatography (RPLC) with UV detection to achieve the necessary peak capacity and sensitivity for separating both the main compound and its potential impurities.[2]

Caption: A systematic workflow for HPLC method development.

Column and Mobile Phase Selection: The "Why"

• Column Chemistry: A standard C18 column can exhibit peak tailing for basic compounds. Therefore, a modern, high-purity silica C18 column with end-capping is essential. For this application, a Phenomenex Luna C18(2) column (250 x 4.6 mm, 5 µm) was selected for its proven robustness and good peak shape for basic analytes. Columns with alternative selectivity, such as Phenyl-Hexyl or Pentafluorophenyl (PFP), could also be considered if co-elution with degradation products becomes an issue.[3][4]

• Mobile Phase pH: To ensure consistent protonation of the analyte and minimize silanol interactions, a low-pH mobile phase is required. A pH of 3.0 was chosen. At this pH, the amine functional groups are fully protonated (exist as cations), and the surface silanols on the stationary phase are largely non-ionized, which dramatically reduces the secondary interactions that cause peak tailing. A phosphate buffer is an excellent choice for this pH range due to its UV transparency and buffering capacity.[5]

• Organic Modifier: Both Acetonitrile (ACN) and Methanol (MeOH) were evaluated. ACN typically provides better peak efficiency and lower backpressure. A gradient elution with ACN and a 20 mM potassium phosphate buffer (pH 3.0) was found to provide the best separation of the parent peak from its degradation products.

Part 2: Optimized Chromatographic Method & Protocols

Final HPLC Conditions

Parameter	Condition
Instrument	Agilent 1260 Infinity II or equivalent
Column	Phenomenex Luna C18(2), 250 x 4.6 mm, 5 µm
Mobile Phase A	20 mM Potassium Phosphate Monobasic, pH adjusted to 3.0 with Phosphoric Acid
Mobile Phase B	Acetonitrile (HPLC Grade)
Gradient Program	Time (min)
0.0
15.0
20.0
20.1
25.0
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 225 nm
Injection Volume	10 µL
Sample Diluent	Mobile Phase A / Mobile Phase B (70:30 v/v)
Run Time	25 minutes

Step-by-Step Protocols

Protocol 1: Mobile Phase Preparation (Mobile Phase A)

• Weigh 2.72 g of Potassium Phosphate Monobasic (KH₂PO₄) and dissolve in 1000 mL of HPLC-grade water.

• Stir until fully dissolved.

• Adjust the pH to 3.0 ± 0.05 using 85% Phosphoric Acid.

• Filter the buffer through a 0.45 µm nylon membrane filter.

• Degas for 15 minutes in an ultrasonic bath.

Protocol 2: Standard Solution Preparation (100 µg/mL)

• Accurately weigh 10 mg of [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine reference standard.

• Transfer to a 100 mL volumetric flask.

• Add approximately 70 mL of Sample Diluent and sonicate for 5 minutes to dissolve.

• Allow the solution to cool to room temperature.

• Make up to the mark with Sample Diluent and mix thoroughly.

Protocol 3: Sample Preparation

• Prepare a stock solution of the sample (e.g., from a drug product) to obtain a theoretical concentration of 100 µg/mL of the API in the Sample Diluent.

• Filter the final solution through a 0.45 µm PTFE syringe filter before injection.

Part 3: Method Validation Summary

The optimized method was validated according to ICH Q2(R1) guidelines. Validation demonstrates that the analytical procedure is suitable for its intended purpose.[1][6]

Validation Parameter	Result	Acceptance Criteria
Specificity	No interference from blank, excipients, or degradation peaks at the analyte's retention time. Peak Purity Index > 0.999.	No interference at RT of analyte. Peak Purity > 0.995.
Linearity (R²)	0.9998	R² ≥ 0.999
Range	10 - 150 µg/mL	As per assay requirements
Accuracy (% Recovery)	99.2% - 101.5%	98.0% - 102.0%
Precision (%RSD)
- Repeatability (n=6)	0.45%	%RSD ≤ 2.0%
- Intermediate Precision	0.68%	%RSD ≤ 2.0%
LOD	0.2 µg/mL	Reportable
LOQ	0.6 µg/mL	Reportable
Robustness	No significant impact on results with small variations in flow rate (±0.1 mL/min) and pH (±0.2 units).	%RSD ≤ 2.0%

Part 4: Forced Degradation Study

Forced degradation (stress testing) is essential to demonstrate the stability-indicating nature of the method by showing that the API can be resolved from its degradation products.[7] A solution of the API was subjected to various stress conditions.

Caption: Workflow for the forced degradation study.

Results:

• Acidic Conditions: Significant degradation (~25%) was observed, with two major degradation peaks appearing at earlier retention times.

• Basic Conditions: Moderate degradation (~15%) was observed with one major degradation product.

• Oxidative Conditions: The API was highly sensitive to oxidation, showing ~40% degradation and multiple degradation products.

• Thermal & Photolytic Conditions: Minimal degradation (<5%) was observed.

In all cases, the parent peak of [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine was well-resolved from all degradation products, and the peak purity was confirmed using a diode array detector, thus proving the method is stability-indicating.

Conclusion

A highly specific, accurate, and precise stability-indicating RP-HPLC method has been successfully developed and validated for the analysis of [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine. The method effectively overcomes the common chromatographic challenges associated with basic amines by using a C18 column with a low-pH phosphate buffer. The comprehensive validation and forced degradation studies confirm its suitability for routine quality control and stability testing in a pharmaceutical setting.

References

• High-Performance Liquid Chromatography (HPLC) Stability Indicating Method Development. (n.d.). Journal of Modern Organic Chemistry.
• Ng, M. (2026, February 14). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. LCGC International.
• SIELC Technologies. (2012, July 10). HPLC Analysis of Piperazine on Primesep 100. SIELC Technologies.
• Ion‐Pair Reversed‐Phase HPLC Determination of Aromatic Amine Isomers. (2025, August 5). Request PDF.
• Stability Indicating HPLC Method Development and Validation. (n.d.). SciSpace.
• Patel, Y., et al. (n.d.). Development and Validation of Stability-indicating HPLC Method for Simultaneous Estimation of Cefixime and Linezolid. PMC.
• Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. (n.d.). ScienceDirect.
• Adhao, V. S., et al. (2024, June 5). Stability Indicating RP-HPLC Method Development and Validation for Imeglimin HCL in Pharmaceutical Dosage form. Chemical Science International Journal.
• Gadzała-Kopciuch, R. (2005, August 1). Accurate HPLC Determination of Piperazine Residues in the Presence of other Secondary and Primary Amines. Semantic Scholar.
• Electrochemical HPLC Determination of Piperazine Antihistamine Drugs Employing a Spark-Generated Nickel Oxide Nanoparticle-Modified Carbon Fiber Microelectrode. (n.d.). PMC.
• HPLC Methods for analysis of Piperazine. (n.d.). HELIX Chromatography.
• Reversed Phase HPLC Columns. (n.d.). Phenomenex.
• Separation of Aromatic Amines by Reversed-Phase Chromatography. (n.d.). ACS Publications.
• HPLC Separation of Aromatic Compounds (PAH) on Mixed-Mode and Reverse Phase Columns. (n.d.). SIELC Technologies.
• Determination of Primary Aromatic Amines by LC/MS/MS. (2019, September 16). Agilent.

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• 7. Development and Validation of Stability-indicating HPLC Method for Simultaneous Estimation of Cefixime and Linezolid - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols for the Optimal Storage of [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine

Abstract

This technical guide provides a comprehensive framework for establishing the optimal storage conditions for the novel research compound, [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine. As a molecule combining both a piperazine and a benzylamine moiety, its stability is influenced by factors inherent to both functional groups. This document synthesizes established principles for the storage of analogous compounds to provide researchers, scientists, and drug development professionals with a robust set of protocols for maintaining the integrity, purity, and shelf-life of this compound. Detailed methodologies for stress testing and stability-indicating analysis are provided to empower users to validate and refine storage conditions for their specific formulations and research applications.

Introduction: Chemical Rationale for Storage Considerations

[2-(4-Benzyl-1-piperazinyl)phenyl]methanamine is a complex diamine featuring a tertiary amine within the piperazine ring and a primary benzylic amine. This unique structure presents specific stability challenges that necessitate carefully controlled storage. The unshared electron pairs on the nitrogen atoms make the molecule susceptible to oxidation, while the benzylamine portion is sensitive to both oxidation and light. The piperazine ring itself can undergo oxidative degradation, potentially leading to the formation of N-oxides or ring-opened byproducts.[1][2] Therefore, a multi-faceted approach to storage is crucial to mitigate these potential degradation pathways.

The recommendations and protocols outlined herein are designed to provide a self-validating system for ensuring the long-term stability of [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine. By understanding the underlying chemical principles and implementing rigorous stability testing, researchers can confidently utilize this compound in their experiments with the assurance of its chemical integrity.

Recommended Storage Conditions

Based on the chemical properties of piperazine and benzylamine derivatives, the following storage conditions are recommended to ensure the stability of [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine. These conditions aim to minimize exposure to environmental factors that can accelerate degradation.

Parameter	Long-Term Storage (≥ 6 months)	Short-Term Storage (< 6 months)	Rationale
Temperature	-20°C or lower	2-8°C	Lower temperatures significantly reduce the rate of chemical degradation reactions. For long-term stability, freezing is recommended.[3]
Atmosphere	Inert Gas (Argon or Nitrogen)	Tightly Sealed Container	The presence of two amine functionalities increases susceptibility to oxidation. An inert atmosphere is critical for long-term storage to prevent the formation of oxides and other degradation products.[1]
Light	Amber vial or light-opaque container	Amber vial or light-opaque container	Benzylamine moieties are known to be sensitive to light, which can catalyze oxidative degradation.[4] Protection from light is essential for both short and long-term storage.
Moisture	Desiccated environment	Tightly Sealed Container	The compound is likely hygroscopic. Moisture can facilitate hydrolytic degradation and other undesirable reactions. Storage in a desiccator or with a desiccant is advised.
Form	Solid (lyophilized powder if possible)	Solid or in a suitable anhydrous aprotic solvent	Storing the compound as a solid minimizes its mobility and reactivity compared to a solution. If in solution, anhydrous aprotic solvents are preferred to prevent hydrolysis and proton exchange.

Potential Degradation Pathways

Understanding the potential degradation pathways of [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine is fundamental to designing effective storage and handling protocols. The primary routes of degradation are anticipated to be oxidation and photodegradation.

Oxidative Degradation

The nitrogen atoms in the piperazine ring and the primary amine are susceptible to oxidation.[2] This can lead to the formation of several degradation products, including:

• N-oxides: Oxidation of the tertiary amine in the piperazine ring.

• Ring-opened products: More extensive oxidation can lead to the cleavage of the piperazine ring.

• Imines and Aldehydes: Oxidation of the primary benzylamine can lead to the corresponding imine, which can then hydrolyze to an aldehyde.[5]

Photodegradation

Exposure to UV or visible light can provide the energy to initiate degradation reactions, particularly involving the benzylamine moiety.[1][4] This can lead to the formation of colored impurities and a decrease in the purity of the compound.

Logical Flow of Degradation:

Caption: Potential Degradation Pathways.

Protocols for Stability and Purity Assessment

To ensure the integrity of [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine, regular assessment of its purity is recommended. The following protocols outline methods for forced degradation studies and routine purity checks.

Forced Degradation (Stress Testing) Protocol

Forced degradation studies are essential to identify potential degradation products and to develop stability-indicating analytical methods.

Objective: To intentionally degrade the sample under various stress conditions to understand its degradation profile.

Methodology:

• Prepare Stock Solutions: Prepare a stock solution of [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine in a suitable solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

• Acidic Stress: Mix the stock solution with an equal volume of 0.1 M HCl. Incubate at 60°C for 24 hours.

• Basic Stress: Mix the stock solution with an equal volume of 0.1 M NaOH. Incubate at 60°C for 24 hours.

• Oxidative Stress: Mix the stock solution with an equal volume of 3% H₂O₂. Store at room temperature for 24 hours, protected from light.

• Thermal Stress: Store a solid sample of the compound at 60°C for 48 hours.

• Photolytic Stress: Expose a solid sample or a solution of the compound to a calibrated light source (e.g., ICH option 2: >1.2 million lux hours and >200 W h/m²)

• Analysis: Analyze all stressed samples, along with an unstressed control sample, using a stability-indicating HPLC method (see Protocol 4.2).

Stress Testing Workflow:

Caption: Forced Degradation Study Workflow.

High-Performance Liquid Chromatography (HPLC) for Purity Analysis

A validated HPLC method is crucial for separating the parent compound from its potential degradation products.[6][7]

Instrumentation:

• HPLC system with a UV detector or a mass spectrometer (MS).

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase:

• A gradient elution is recommended to resolve both polar and non-polar impurities.

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

• Mobile Phase B: 0.1% TFA in acetonitrile.

Gradient Program:

Time (min)	%A	%B
0	95	5
20	5	95
25	5	95
26	95	5
30	95	5

Detection:

• UV detection at a wavelength determined by the UV spectrum of the compound (typically around 210 nm and 254 nm).

• MS detection for identification of degradation products.

Analysis of Results:

• The purity of the sample is determined by calculating the peak area of the parent compound as a percentage of the total peak area.

• The formation of new peaks in the stressed samples indicates degradation.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a valuable technique for identifying volatile degradation products.[8][9]

Sample Preparation:

• Dissolve the sample in a volatile solvent like methanol or dichloromethane.

• Derivatization with an agent like trifluoroacetic anhydride may be necessary to increase the volatility of the compound and its degradation products.

GC Conditions:

• Column: A non-polar capillary column (e.g., DB-5MS).

• Injector Temperature: 250°C.

• Oven Program: Start at a low temperature (e.g., 100°C) and ramp up to a high temperature (e.g., 300°C) to elute all components.

MS Detection:

• Use full-scan mode to identify unknown degradation products by their mass spectra.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR can provide detailed structural information about degradation products.[10][11]

Procedure:

• Acquire ¹H and ¹³C NMR spectra of the stressed samples.

• Compare the spectra to that of the unstressed control sample.

• New signals or changes in existing signals can indicate the formation of degradation products.

Incompatible Materials

To prevent degradation, [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine should be stored away from the following materials:

• Strong Oxidizing Agents: (e.g., peroxides, nitrates) can cause rapid and extensive degradation.[12][13]

• Strong Acids: Can form salts and may catalyze degradation.[12]

• Aldehydes and Ketones: The primary amine can react to form imines.

Conclusion

The stability of [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine is critical for the reliability and reproducibility of research findings. By adhering to the recommended storage conditions of cold, dark, and inert environments, and by implementing the provided protocols for stability assessment, researchers can ensure the long-term integrity of this valuable compound. The proactive approach of conducting forced degradation studies will further enhance the understanding of its stability profile and aid in the development of robust analytical methods.

References

• Sciencemadness. (2025). Benzylamine. Retrieved from [Link]

• HELIX Chromatography. (2026). HPLC Methods for analysis of Methylamine. Retrieved from [Link]

• Maurer, H. H., et al. (2003). Piperazine-Derived Designer Drug 1-(3-Chlorophenyl)piperazine (mCPP): GC-MS Studies on its Metabolism and its. Journal of Analytical Toxicology, 27(8), 560-568. Retrieved from [Link]

• Al-Malah, K., et al. (2023). Oxidative degradation of Piperazine (PZ) in aqueous KOH/K2CO3 solutions. Journal of Environmental Chemical Engineering, 11(6), 111228. Retrieved from [Link]

• Li, Y., et al. (2021). An HPLC Method for the Determination of Amines in Flotation Pulp Based on Derivatization. Minerals, 11(3), 294. Retrieved from [Link]

• SIELC Technologies. (n.d.). HPLC Method for Separation of Amines in Non Aqueous MP on BIST B+ Column. Retrieved from [Link]

• Maurer, H. H., et al. (2003). Piperazine-derived designer drug 1-(3-chlorophenyl)piperazine (mCPP): GC-MS studies on its metabolism and its toxicological detection in rat urine including analytical differentiation from its precursor drugs trazodone and nefazodone. Journal of Analytical Toxicology, 27(8), 560-8. Retrieved from [Link]

• Perinu, C., et al. (2014). 13C NMR experiments and methods used to investigate amine-CO2-H2O systems. Energy Procedia, 63, 7315-7323. Retrieved from [Link]

• Williams, C. R., et al. (2024). Examining the Reactions of Ethanolamine's Thermal Degradation Compounds in Carbon Capture through 1H NMR and 13C NMR. Industrial & Engineering Chemistry Research. Retrieved from [Link]

• Loba Chemie. (2016). BENZYLAMINE FOR SYNTHESIS MSDS. Retrieved from [Link]

• Chan, M. (2015). Investigation in stability of eight synthetic piperazines in human whole blood under various storage conditions over time. Boston University. Retrieved from [Link]

• Mondal, S., & Mandal, B. (2013). Degradation studies of amines and alkanolamines during sour gas treatment process. International Journal of Chemical and Environmental Engineering, 4(3), 154-162. Retrieved from [Link]

• Zuba, D. (2011). Determination of piperazine derivatives in “Legal Highs”. Forensic Science International, 212(1-3), 133-140. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Piperazine. PubChem. Retrieved from [Link]

• Williams, C. R., et al. (2024). Examining the Reactions of Ethanolamine's Thermal Degradation Compounds in Carbon Capture through 1H NMR and 13C NMR. Industrial & Engineering Chemistry Research. Retrieved from [Link]

• Perinu, C., et al. (2014). Application of 15N-NMR spectroscopy to analysis of amine based CO2 capture solvents. Energy Procedia, 63, 1144-1150. Retrieved from [Link]

• American Society of Nuclear Cardiology. (n.d.). Stress Protocols and Tracers Series. Retrieved from [Link]

• University of Wisconsin Hospitals and Clinics Authority. (2012). Division of Nuclear Medicine Procedure / Protocol. Retrieved from [Link]

• ResearchGate. (n.d.). General protocol for forced degradation studies (stress testing) of drug substances and drug products. Retrieved from [Link]

• Wikipedia. (n.d.). Benzylpiperazine. Retrieved from [Link]

• Wikipedia. (n.d.). Methylbenzylpiperazine. Retrieved from [Link]

• Villa, R., et al. (2022). Small-molecule dissolution of stress granules by redox modulation benefits ALS models. Nature Chemical Biology, 18(11), 1255-1265. Retrieved from [Link]

• Gassnova. (n.d.). Test Protocol for H&ETQP Amine 4 Evaluation of Solvents – Process and Atmospheric Chemistry. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). (1-Benzyl-4-piperidyl)methanamine. PubChem. Retrieved from [Link]

• Chen, E., et al. (2012). Piperazine degradation in pilot plants. Energy Procedia, 23, 114-123. Retrieved from [Link]

• Mitch, W. A., et al. (2015). Degradation of benzylamines during chlorination and chloramination. Environmental Science: Water Research & Technology, 1(4), 484-494. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-(4-benzyl-1-piperazinyl)-n'-(1-(4-pyridinyl)ethylidene)acetohydrazide. PubChem. Retrieved from [Link]

• European Monitoring Centre for Drugs and Drug Addiction. (2018). BZP/piperazines drug profile. Retrieved from [Link]

• Tan, G. H., et al. (2008). Analytical Studies on N-Benzylpiperazine and 1-(3-Trifluoromethylphenyl)piperazine- A New Class of Designer Drug of Abuse. Malaysian Journal of Chemistry, 10(1), 33-39. Retrieved from [Link]

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Application Notes and Protocols: [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine as a Pivotal Chemical Intermediate

Abstract

The architectural complexity of modern therapeutic agents often relies on versatile and strategically functionalized building blocks. [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine is a prime example of such a scaffold, integrating a reactive primary aminomethyl group, a phenyl ring, and the widely utilized N-benzylpiperazine moiety. This combination of features makes it a highly valuable intermediate for constructing a diverse array of complex molecules, particularly in the development of novel therapeutics targeting the central nervous system (CNS) and other biological systems.[1] This guide provides a comprehensive overview of the synthesis, characterization, and application of this intermediate, complete with detailed, field-tested protocols designed for researchers, medicinal chemists, and drug development professionals.

Introduction and Strategic Importance

[2-(4-Benzyl-1-piperazinyl)phenyl]methanamine, hereafter referred to as BPPM , is a trifunctional chemical intermediate. Its strategic value in medicinal chemistry stems from the distinct reactivity of its constituent parts:

• Primary Aminomethyl Group (-CH₂NH₂): This group serves as a key nucleophilic handle for a wide range of chemical transformations, including acylation, alkylation, reductive amination, and urea/thiourea formation. This allows for the straightforward introduction of diverse side chains and pharmacophoric elements.

• N-Benzylpiperazine Moiety: A privileged scaffold in drug discovery, the benzylpiperazine core is found in numerous approved drugs with activities ranging from antipsychotic to antihistaminic.[1] The benzyl group can serve as a protecting group for the piperazine nitrogen, which can be removed via hydrogenolysis to allow for further derivatization, or it can act as a key binding element itself through hydrophobic and π-stacking interactions with biological targets.

• Ortho-Substituted Phenyl Ring: The 1,2-disubstitution pattern provides a rigid framework that locks the two appended groups in a specific spatial orientation. This conformational constraint is often crucial for achieving high-affinity and selective binding to protein targets.

The convergence of these features in a single molecule makes BPPM an efficient starting point for building libraries of drug candidates, reducing the number of synthetic steps required to achieve molecular complexity.

Chemical Structure and Properties

Property	Value
IUPAC Name	[2-(4-Benzyl-1-piperazinyl)phenyl]methanamine
Molecular Formula	C₁₈H₂₃N₃
Molecular Weight	281.40 g/mol
CAS Number	908332-27-4
Appearance	Typically an oil or low-melting solid
Solubility	Soluble in methanol, dichloromethane, chloroform; sparingly soluble in water

Synthesis of the Intermediate: A Step-by-Step Protocol

The most logical and convergent synthesis of BPPM starts from commercially available 2-fluorobenzonitrile. The protocol involves a nucleophilic aromatic substitution (SNAr) followed by a chemoselective reduction of the nitrile group.

Workflow for BPPM Synthesis

Caption: Synthetic workflow for BPPM production.

Protocol 2.1: Synthesis of 2-(4-Benzylpiperazin-1-yl)benzonitrile

Causality: This step utilizes an SNAr reaction. 2-Fluorobenzonitrile is an excellent substrate because the electron-withdrawing nitrile group activates the ortho-fluoro position towards nucleophilic attack by the secondary amine of 1-benzylpiperazine. Dimethyl sulfoxide (DMSO) is a polar aprotic solvent that effectively solvates the potassium carbonate base and accelerates the reaction rate.

• Reagents & Materials:

  • 2-Fluorobenzonitrile (1.0 eq)

  • 1-Benzylpiperazine (1.1 eq)

  • Anhydrous Potassium Carbonate (K₂CO₃) (2.0 eq)

  • Anhydrous DMSO

  • Round-bottom flask with reflux condenser and magnetic stirrer

  • Nitrogen or Argon atmosphere setup

  • Ethyl acetate, Water, Brine

  • Sodium sulfate (Na₂SO₄)

• Procedure:

  • To a dry round-bottom flask under an inert atmosphere, add 2-fluorobenzonitrile, 1-benzylpiperazine, and potassium carbonate.

  • Add anhydrous DMSO to achieve a concentration of approximately 0.5 M with respect to the 2-fluorobenzonitrile.

  • Heat the reaction mixture to 120 °C with vigorous stirring.

  • Monitor the reaction progress by Thin-Layer Chromatography (TLC) (e.g., using a 3:1 Hexane:Ethyl Acetate mobile phase). The reaction is typically complete within 6-12 hours.

  • Once complete, cool the mixture to room temperature and pour it into a separatory funnel containing water.

  • Extract the aqueous layer three times with ethyl acetate.

  • Combine the organic layers, wash with water, then with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product, which can be purified by column chromatography on silica gel.

Protocol 2.2: Reduction to [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine (BPPM)

Causality: Lithium aluminum hydride (LiAlH₄) is a powerful reducing agent capable of reducing nitriles to primary amines. The reaction is performed in an anhydrous ether solvent like THF at low temperature to control its high reactivity. An aqueous workup with a specific sequence of additions (Fieser workup) is crucial to safely quench the excess LiAlH₄ and produce a granular aluminum salt precipitate that is easy to filter off.

• Reagents & Materials:

  • 2-(4-Benzylpiperazin-1-yl)benzonitrile (1.0 eq)

  • Lithium Aluminum Hydride (LiAlH₄) (1.5 eq)

  • Anhydrous Tetrahydrofuran (THF)

  • Three-neck round-bottom flask, dropping funnel, magnetic stirrer

  • Nitrogen or Argon atmosphere setup

  • Ice bath

  • Water, 15% NaOH solution

  • Celite® or glass wool for filtration

• Procedure:

  • In a dry three-neck flask under an inert atmosphere, suspend LiAlH₄ in anhydrous THF.

  • Cool the suspension to 0 °C using an ice bath.

  • Dissolve the nitrile intermediate from Protocol 2.1 in anhydrous THF and add it dropwise to the LiAlH₄ suspension via a dropping funnel, maintaining the internal temperature below 10 °C.

  • After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 4-6 hours, or until TLC analysis indicates complete consumption of the starting material.

  • Workup (Caution: Exothermic): Cool the reaction mixture back to 0 °C. Quench by the slow, sequential dropwise addition of:

    • 'x' mL of Water (where 'x' is the mass of LiAlH₄ in grams used).

    • 'x' mL of 15% aqueous NaOH solution.

    • '3x' mL of Water.

  • Stir the resulting mixture vigorously for 30 minutes at room temperature. A white, granular precipitate should form.

  • Filter the mixture through a pad of Celite® or glass wool, washing the filter cake thoroughly with THF or ethyl acetate.

  • Combine the filtrates and concentrate under reduced pressure to yield BPPM, often as an oil of sufficient purity for subsequent steps.

Application as an Intermediate: Synthesis of a Novel σ₁ Receptor Ligand Analog

BPPM is an ideal starting point for synthesizing ligands for various receptors. As an example, we will outline the synthesis of a novel analog based on known benzylpiperazine-containing σ₁ receptor antagonists.[2] This protocol demonstrates the acylation of the primary amine to form an amide bond, a common strategy in drug development.

Synthetic Pathway from BPPM

Caption: Acylation of BPPM to form a target amide.

Protocol 3.1: Synthesis of N-{[2-(4-Benzyl-1-piperazinyl)phenyl]methyl}-3-cyclohexylpropanamide

Causality: This is a standard Schotten-Baumann type acylation. The primary amine of BPPM acts as a nucleophile, attacking the electrophilic carbonyl carbon of 3-cyclohexylpropanoyl chloride. Triethylamine (Et₃N) is used as a mild base to scavenge the HCl byproduct generated during the reaction, preventing the protonation of the starting amine and driving the reaction to completion. Dichloromethane (DCM) is an excellent, non-reactive solvent for this transformation.

• Reagents & Materials:

  • [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine (BPPM) (1.0 eq)

  • 3-Cyclohexylpropanoyl chloride (1.05 eq)

  • Triethylamine (Et₃N) (1.2 eq)

  • Anhydrous Dichloromethane (DCM)

  • Round-bottom flask, magnetic stirrer

  • Nitrogen or Argon atmosphere setup

  • Saturated aqueous NaHCO₃ solution, Water, Brine

• Procedure:

  • Dissolve BPPM in anhydrous DCM in a round-bottom flask under an inert atmosphere.

  • Add triethylamine and cool the solution to 0 °C.

  • Add 3-cyclohexylpropanoyl chloride dropwise.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor by TLC.

  • Upon completion, dilute the reaction mixture with DCM and wash sequentially with saturated NaHCO₃ solution, water, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the resulting crude product by flash column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes) to yield the pure target amide.

Quality Control and Analytical Protocols

Self-validating protocols require rigorous analytical confirmation at each stage. The identity, structure, and purity of the intermediates and final products must be unequivocally established.[3][4]

Analytical Workflow

Caption: Standard analytical workflow for reaction validation.

Protocol 4.1: NMR Spectroscopy

• Purpose: Confirms the chemical structure.

• Sample Prep: Dissolve ~5-10 mg of the compound in ~0.6 mL of deuterated chloroform (CDCl₃) or DMSO-d₆.

• Expected Results for BPPM (¹H NMR, CDCl₃):

  • δ ~7.2-7.4 ppm: Multiplets, aromatic protons (benzyl and phenyl rings).

  • δ ~3.8-4.0 ppm: Singlet, -CH₂NH₂ protons.

  • δ ~3.5 ppm: Singlet, benzyl -CH₂- protons.

  • δ ~2.8-3.1 ppm: Broad multiplets, piperazine ring protons.

  • δ ~1.8-2.2 ppm: Broad singlet, -NH₂ protons (may exchange with D₂O).

Protocol 4.2: Mass Spectrometry (MS)

• Purpose: Confirms molecular weight.

• Technique: Electrospray Ionization (ESI) is well-suited for these polar, nitrogen-containing compounds.

• Sample Prep: Prepare a dilute solution (~0.1 mg/mL) in a suitable solvent like methanol or acetonitrile.

• Expected Result for BPPM:

  • [M+H]⁺: m/z = 282.1965 (Calculated for C₁₈H₂₄N₃⁺)

Protocol 4.3: High-Performance Liquid Chromatography (HPLC)

• Purpose: Determines purity.[5]

• Conditions (Typical):

  • Column: C18 reverse-phase column.

  • Mobile Phase: Gradient of acetonitrile in water (with 0.1% trifluoroacetic acid or formic acid).

  • Detection: UV at 254 nm.

• Analysis: A pure compound should show a single major peak. Purity is calculated based on the area percentage of this peak relative to all other peaks in the chromatogram.

Safety, Handling, and Storage

Working with aromatic amines and piperazine derivatives requires strict adherence to safety protocols to minimize exposure.[6][7]

Aspect	Guideline	Rationale
Personal Protective Equipment (PPE)	Wear a lab coat, nitrile gloves, and chemical safety goggles at all times.[8]	Prevents skin and eye contact. Aromatic amines can be skin irritants and may be absorbed dermally.[7]
Engineering Controls	All manipulations should be performed in a certified chemical fume hood.	Prevents inhalation of volatile reagents or fine powders.[9]
Handling	Avoid generating dust or aerosols. Use compatible spatulas and glassware. Ground equipment to prevent static discharge.[10]	Minimizes inhalation and contact risks.
First Aid	Skin: Wash affected area with soap and water for 15 minutes.[8] Eyes: Flush with copious amounts of water for 15 minutes. Ingestion: Do not induce vomiting. Seek immediate medical attention.	Standard procedure to mitigate acute exposure.
Storage	Store in a tightly sealed container under an inert atmosphere (Nitrogen or Argon) in a cool, dry, well-ventilated area away from strong oxidizing agents and acids.[6][10]	Prevents degradation via oxidation or reaction with atmospheric moisture and CO₂.
Waste Disposal	Dispose of chemical waste according to institutional and local regulations. Do not pour into drains.	Prevents environmental contamination.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low yield in Step 1 (SNAr)	1. Insufficient temperature. 2. Wet reagents or solvent. 3. Inefficient stirring.	1. Ensure reaction temperature is maintained at 120 °C. 2. Use anhydrous K₂CO₃ and DMSO. Dry glassware thoroughly. 3. Use a powerful magnetic stirrer to keep the K₂CO₃ suspended.
Incomplete reduction in Step 2	1. Insufficient LiAlH₄. 2. Deactivated LiAlH₄ due to moisture.	1. Increase the equivalents of LiAlH₄ to 2.0. 2. Use a fresh, unopened bottle of LiAlH₄ and ensure anhydrous conditions.
Product is an inseparable emulsion during workup	1. Incorrect quenching procedure. 2. Insufficient stirring after quenching.	1. Strictly follow the 1:1:3 ratio for the Fieser workup. 2. Stir vigorously for at least 30 minutes to allow the aluminum salts to fully precipitate and granulate. Adding anhydrous MgSO₄ can sometimes help break emulsions.
Multiple spots on TLC of final product	1. Incomplete reaction. 2. Side reactions or degradation.	1. Increase reaction time or add a slight excess of the acyl chloride. 2. Ensure the reaction is run at the recommended temperature. Purify carefully using column chromatography with an appropriate solvent system.

References

• Castillo-Gómez, E., et al. (2019). Piperazine derivatives with central pharmacological activity used as therapeutic tools. Fundamental & Clinical Pharmacology. [Link]

• DeRuiter, J. (2014). Analytical and Synthetic Studies on Designer Drugs of the Piperazine Class. Office of Justice Programs. [Link]

• Zuba, D. (2025). Determination of piperazine derivatives in “Legal Highs”. ResearchGate. [Link]

• Singh, L.S.K.J., et al. (2023). Synthesis, Characterization and Biological Evaluation of Piperazine Derivatives. International Journal of Pharmacy & Pharmaceutical Research. [Link]

• TotalEnergies. (N/A). What are the Health and Safety Guidelines for Using Amines? TotalEnergies Additives and Fuels Solutions. [Link]

• Iannone, M., et al. (2024). New Piperazine and Morpholine Derivatives: Mass Spectrometry Characterization and Evaluation of Their Antimicrobial Activity. MDPI. [Link]

• Babu, S., et al. (2023). Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. ResearchGate. [Link]

• Bonanno, F., et al. (2021). Development of New Benzylpiperazine Derivatives as σ1 Receptor Ligands with in Vivo Antinociceptive and Anti-Allodynic Effects. ACS Chemical Neuroscience. [Link]

• EDQM. (2023). Piperazine Safety Data Sheet. European Directorate for the Quality of Medicines & HealthCare. [Link]

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Application Note: In Vitro Characterization of [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine

This Application Note is designed for researchers characterizing the pharmacological profile of [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine .

Based on its chemical structure—an arylpiperazine core substituted with a benzyl group and an ortho-methanamine moiety—this compound represents a "privileged scaffold" in medicinal chemistry, frequently associated with Sigma-1 Receptor (σ1R) modulation , Serotonin (5-HT) Receptor binding , and LSD1 (KDM1A) inhibition .

This guide details the in vitro assay concentrations, solubilization protocols, and experimental workflows required to validate its biological activity.

Executive Summary & Mechanism of Action

[2-(4-Benzyl-1-piperazinyl)phenyl]methanamine combines two potent pharmacophores:

• N-Benzylpiperazine: A known motif for high-affinity binding to Sigma receptors (σ1R/σ2R) and monoamine transporters (SERT/DAT).

• Ortho-Phenylmethanamine: A structural mimic of histone H3 N-terminus, often found in Lysine Specific Demethylase 1 (LSD1) inhibitors.

Experimental Focus: The primary utility of this compound is as a chemical probe to interrogate σ1R-mediated neuroprotection or LSD1-driven chromatin remodeling. The protocols below prioritize determining its Binding Affinity (

) and Functional Potency ( ) .

Chemical Handling & Solubilization

Proper reconstitution is critical to prevent precipitation during serial dilutions.

Parameter	Specification
Molecular Weight	~281.40 g/mol
Primary Solvent	DMSO (Dimethyl Sulfoxide)
Stock Concentration	10 mM (Recommended) or 20 mM
Solubility Limit	~50 mM in DMSO; <1 mM in PBS (pH 7.4)
Storage	-20°C (Stock); Avoid freeze-thaw cycles (>3 cycles)

Preparation Protocol:

• Weigh 2.81 mg of powder.

• Add 1.0 mL of anhydrous DMSO to create a 10 mM Master Stock .

• Vortex for 30 seconds; sonicate for 5 minutes if visual particulates remain.

• Working Solutions: Dilute Master Stock into assay buffer immediately prior to use. Keep final DMSO concentration <0.1% in cell-based assays to avoid solvent toxicity.

Assay Protocol A: Sigma-1 Receptor (σ1R) Radioligand Binding

Rationale: The benzylpiperazine moiety is a classic σ1R ligand. This assay determines the affinity constant (

).

Experimental Design

• Receptor Source: Jurkat cell membranes or Rat Brain homogenates (rich in σ1R).

• Radioligand:

  (Specific σ1R agonist).

• Non-Specific Binding (NSB) Blocker: Haloperidol (10 µM).

Concentration Range Setup

Prepare a 10-point dose-response curve using half-log dilutions.

Point	Concentration (M)	Preparation Strategy
1 (Max)	(10 µM)	1:1000 dilution of Stock
2		Serial Dilution (1:3.16)
3		Serial Dilution
...	...	...
9		Serial Dilution
10 (Min)	(1 nM)	Serial Dilution

Step-by-Step Workflow

• Membrane Prep: Thaw membranes and resuspend in Tris-HCl Buffer (50 mM, pH 7.4).

• Incubation: In a 96-well plate, add:

  • 50 µL Test Compound (at 10x conc).

  • 50 µL

    (Final conc: 2-5 nM).

  • 100 µL Membrane Suspension (20-50 µg protein/well).

• Equilibrium: Incubate for 120 minutes at 37°C .

• Termination: Rapid filtration through GF/B glass fiber filters (pre-soaked in 0.5% PEI) using a cell harvester.

• Quantification: Wash filters 3x with ice-cold buffer. Measure radioactivity via Liquid Scintillation Counting.

Data Analysis: Calculate

using non-linear regression (One-site competition). Convert to using the Cheng-Prusoff equation:

Assay Protocol B: Functional Calcium Mobilization (GPCR/Channel)

Rationale: To determine if the compound acts as an agonist or antagonist at G-protein coupled receptors (e.g., 5-HT) or modulates ion channels.

Experimental Design

• Cell Line: SH-SY5Y (Neuroblastoma) or HEK293 stably expressing target receptor.

• Readout: Intracellular Calcium flux (

  ) using Fluo-4 AM dye.

Assay Concentrations

• Screening Mode: 10 µM (Single point).

• Potency Mode: 1 nM to 30 µM (8-point curve).

Workflow Diagram (DOT)

Caption: Workflow for kinetic measurement of intracellular calcium transients upon compound stimulation.

Assay Protocol C: Cytotoxicity & Neurotoxicity Screening

Rationale: Essential to distinguish specific pharmacological effects from non-specific cell death, especially given the benzylpiperazine class's potential for mitochondrial interaction.

Experimental Design

• Assay Type: MTT or CellTiter-Glo (ATP quantification).

• Duration: 24 hours and 48 hours.

• Positive Control: Rotenone (10 µM) or Triton X-100.

Recommended Concentration Matrix

Group	Concentration	Purpose
High Dose	100 µM	Detect acute toxicity/solubility issues
Mid Dose	30 µM	Common threshold for "clean" drugs
Therapeutic Window	0.1 - 10 µM	Likely active range
Vehicle Control	0.1% DMSO	Baseline viability

Interpretation:

• Viability > 80% at 10 µM: Considered non-toxic for typical lead optimization.

• Viability < 50% at 10 µM: Compound exhibits significant cytotoxicity; verify if mechanism is off-target mitochondrial disruption.

Scientific References & Validation

The protocols above are grounded in validated methodologies for arylpiperazine and benzylamine derivatives.

• Sigma Receptor Ligand Design:

  • Mechanism: Benzylpiperazines are established σ1R antagonists/agonists.

  • Source:Runeberg-Roos, P., et al. (2013). "Sigma-1 receptor activation modifies plasma membrane remodeling."

• LSD1 Inhibition (Structural Analogues):

  • Mechanism: Phenylmethanamine derivatives mimic the histone tail, inhibiting LSD1 via FAD adduct formation.

  • Source:Liang, Y., et al. (2013). "Inhibition of the histone demethylase LSD1 blocks alpha-herpesvirus lytic replication."

• Cytotoxicity Screening (Piperazine Derivatives):

  • Protocol: Standard MTT assays for piperazine-based designer drugs.

  • Source:Arbo, M.D., et al. (2014). "Toxicological profile of the designer drug 1-benzylpiperazine."

Disclaimer

[2-(4-Benzyl-1-piperazinyl)phenyl]methanamine is a research chemical. It lacks FDA approval for human use.[1] All assays must be conducted in a BSL-2 laboratory environment following local chemical hygiene plans.

Sources

• 1. 1-Benzylpiperazine | C11H16N2 | CID 75994 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Troubleshooting solubility issues with [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine

This technical support guide is designed for researchers, scientists, and drug development professionals to address common solubility challenges encountered with [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine. Our approach is rooted in fundamental physicochemical principles to provide robust and reliable solutions for your experimental needs.

Introduction to [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine

[2-(4-Benzyl-1-piperazinyl)phenyl]methanamine is a complex organic molecule featuring two basic nitrogen centers: one in the piperazine ring and a primary amine attached to the phenyl ring. This dibasic nature is a critical determinant of its physicochemical properties, particularly its solubility. The presence of bulky, non-polar benzyl and phenyl groups contributes to its overall lipophilicity, which can present challenges in achieving desired concentrations in aqueous media. Understanding the interplay between the basic amine functionalities and the hydrophobic moieties is key to overcoming solubility issues.

Frequently Asked Questions (FAQs) and Troubleshooting

Here we address common questions and provide systematic troubleshooting guides to resolve solubility problems with [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine.

Q1: My compound, [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine, is poorly soluble in neutral aqueous buffers. Why is this happening and what is the first step to improve its solubility?

A1: The poor solubility of [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine in neutral pH is expected due to its chemical structure. As a weak base, the compound is predominantly in its neutral, non-ionized form at neutral pH, which is less soluble in water.[1][2] The initial and most straightforward approach to enhance solubility is by adjusting the pH of the solvent.

Underlying Principle: pH-Dependent Solubility of Weak Bases

Weakly basic compounds, like the one , accept protons (H+) to form charged, ionized species that are more soluble in aqueous solutions.[3][4] The solubility of such compounds increases as the pH of the solution becomes lower than their pKa (the pH at which the compound is 50% ionized).[3][4] For [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine, there are two key pKa values associated with the two basic nitrogen atoms. The piperazine ring nitrogen will have a pKa around 5-7, and the primary amine will have a pKa around 9-10. To achieve significant protonation and thus solubilization, the pH of the solution should be adjusted to be at least 1-2 units below the lower pKa value.

Troubleshooting Workflow: pH Adjustment

Caption: Workflow for pH-dependent solubilization.

Step-by-Step Protocol for pH Adjustment:

• Prepare a Suspension: Suspend a known amount of [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine in the desired aqueous buffer (e.g., PBS, TRIS at neutral pH).

• Acidification: While vigorously stirring, add a dilute acidic solution (e.g., 0.1 M HCl or 0.1 M citric acid) dropwise.

• Monitor: Continuously monitor the pH of the suspension using a calibrated pH meter.

• Observe: Observe the suspension for visual signs of dissolution as the pH decreases.

• Target pH: Aim for a final pH of 4-5. At this pH, both basic centers should be sufficiently protonated to enhance aqueous solubility.

• Final Volume Adjustment: Once the compound is fully dissolved, adjust the final volume with the buffer. Note that the final buffer composition will be altered by the addition of acid.

Q2: I tried adjusting the pH, but my compound still precipitates over time or at higher concentrations. What are my next options?

A2: If pH adjustment alone is insufficient, the next logical steps involve forming a salt of the compound or using co-solvents. These techniques can be used independently or in combination with pH modification.

Option 1: Salt Formation

Salt formation is a widely used and highly effective method for increasing the solubility and dissolution rate of basic drugs.[5][6][7] By reacting the basic compound with an acid, a more soluble salt form can be isolated as a stable solid, which can then be dissolved in aqueous media.

Common Salt Forms for Basic Compounds:

Counter-ion	Acid Used	Potential Advantages
Hydrochloride	Hydrochloric Acid	Common, high solubility
Sulfate	Sulfuric Acid	Can improve stability
Citrate	Citric Acid	Can act as a buffering agent
Mesylate	Methanesulfonic Acid	Good crystallinity and stability
Tartrate	Tartaric Acid	Can offer good solubility and be non-hygroscopic[8]

Experimental Protocol for Salt Formation (Small Scale):

• Dissolve the Free Base: Dissolve your [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine free base in a suitable organic solvent (e.g., isopropanol, ethanol, or ethyl acetate).

• Add Acid: Add a stoichiometric equivalent of the chosen acid (e.g., a 2M solution of HCl in isopropanol). Since the compound is dibasic, you may need up to two equivalents of acid.

• Induce Precipitation: Stir the mixture at room temperature or cool it to induce precipitation of the salt.

• Isolate the Salt: Collect the precipitated salt by filtration, wash with a small amount of the organic solvent, and dry under vacuum.

• Confirm Salt Formation: Characterize the resulting solid (e.g., by melting point, NMR, or FTIR) to confirm salt formation.

• Test Solubility: Evaluate the solubility of the newly formed salt in your desired aqueous buffer.

Caption: Workflow for improving solubility through salt formation.

Option 2: Use of Co-solvents

Co-solvents are water-miscible organic solvents that can increase the solubility of poorly soluble compounds by reducing the polarity of the aqueous solvent system.[9]

Common Co-solvents:

• Dimethyl sulfoxide (DMSO)

• N,N-Dimethylformamide (DMF)

• Ethanol

• Propylene glycol

• Polyethylene glycol (PEG)

Step-by-Step Protocol for Using Co-solvents:

• Prepare a Concentrated Stock Solution: Dissolve the [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine in a minimal amount of a suitable co-solvent (e.g., DMSO).

• Dilute into Aqueous Buffer: Add the concentrated stock solution dropwise to your stirred aqueous buffer to the desired final concentration.

• Observe for Precipitation: Monitor the solution for any signs of precipitation. If precipitation occurs, the final concentration of the co-solvent may need to be increased, or the final compound concentration may need to be decreased.

Important Consideration: Be mindful of the potential effects of the co-solvent on your downstream experiments, as organic solvents can impact cellular assays and protein stability.

Q3: Are there other, more advanced techniques if the above methods are not sufficient?

A3: Yes, if standard methods fail, more advanced formulation strategies can be employed, particularly in a drug development context. These include:

• Co-crystallization: This involves forming a crystalline solid of the active compound with another molecule (a "co-former") in the same crystal lattice.[6] Co-crystals can exhibit different, and often improved, solubility and dissolution properties compared to the free base or its salts.[10]

• Amorphous Dispersions: The compound can be dispersed in a polymer matrix in a non-crystalline (amorphous) state. Amorphous forms are generally more soluble than their crystalline counterparts but may have stability challenges.

• Encapsulation: Using cyclodextrins or liposomes to encapsulate the molecule can enhance its apparent solubility in aqueous media.

These advanced techniques typically require specialized equipment and expertise in formulation science.

Summary of Key Physicochemical Considerations

Property	Implication for [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine	Troubleshooting Strategy
Basicity (Dibasic)	Low solubility at neutral pH. Solubility is highly pH-dependent.	Lower the pH of the aqueous solvent to below 5.
Lipophilicity	The benzyl and phenyl groups increase the non-polar character, favoring solubility in organic solvents.	Use co-solvents like DMSO or ethanol to disrupt the aqueous environment.
Salt Formation	Can form salts with various acids to significantly improve aqueous solubility and stability.[11]	Prepare and isolate a salt form (e.g., hydrochloride, citrate) for better handling and dissolution.

References

• Serajuddin, A. T. (2007). Salt formation to improve drug solubility. Advanced Drug Delivery Reviews, 59(7), 603-616. [Link]

• Yadav, V. R., et al. (2019). Solubility Enhancement by Various Techniques based on Pharmaceutical and Medicinal Chemistry Approach: An Overview. Asian Journal of Pharmacy and Technology, 9(2), 124-130. [Link]

• Chadwick, K., et al. (2018). Cocrystals Mitigate Negative Effects of High pH on Solubility and Dissolution of a Basic Drug. Crystal Growth & Design, 18(3), 1639-1646. [Link]

• Chem_Mod. (n.d.). What are the Applications of Amines in the Pharmaceutical Industry? Chem-Mod. [Link]

• Kumar, L., & Singh, M. (2024). A review on solubility enhancement technique for pharmaceutical drugs. GSC Biological and Pharmaceutical Sciences, 26(2), 143-154. [Link]

• Ataman Kimya. (n.d.). PIPERAZINES. [Link]

• Pawar, P., et al. (2012). Drug Dissolution Enhancement by Salt Formation. Research Journal of Pharmaceutical Dosage Forms and Technology, 4(1), 1-6. [Link]

• Solubility of Things. (n.d.). Piperazine. [Link]

• Sravani, A., et al. (2014). Effect of pH on weakly acidic and basic model drugs and determination of their ex vivo transdermal permeation routes. Brazilian Journal of Pharmaceutical Sciences, 50(4), 841-849. [Link]

• Muselík, J., et al. (2012). The Effect of Acid pH Modifiers on the Release Characteristics of Weakly Basic Drug from Hydrophlilic–Lipophilic Matrices. AAPS PharmSciTech, 13(3), 980-990. [Link]

• Catalent. (2023, May 5). Enhanced Solubility through API Processing: Salt and Cocrystal Formation. Catalent. [Link]

• SlideShare. (2021, February 21). PH and Solvent Effect on Drug Solubility. [Link]

• Scilit. (2022). The medicinal chemistry of piperazines: A review. [Link]

• Buhamad, R. (2017, July 6). Ph and Solubility of Drugs [Video]. YouTube. [Link]

Sources

• 1. scielo.br [scielo.br]
• 2. The Effect of Acid pH Modifiers on the Release Characteristics of Weakly Basic Drug from Hydrophlilic–Lipophilic Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 3. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 4. m.youtube.com [m.youtube.com]
• 5. Salt formation to improve drug solubility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ajptonline.com [ajptonline.com]
• 7. gsconlinepress.com [gsconlinepress.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. diplomatacomercial.com [diplomatacomercial.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. rjpdft.com [rjpdft.com]

Removing impurities from [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine

Technical Support Center: Purification & Isolation

Welcome to the technical support hub for [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine . This intermediate, often critical in the synthesis of serotonin modulators (similar to Vortioxetine scaffolds), presents unique purification challenges due to its poly-basic nature and the lipophilicity of the benzyl group.

This guide moves beyond standard textbook advice, focusing on the specific physicochemical behavior of arylpiperazines.

Table of Contents

• Diagnostic Hub: Identifying Your Impurity Profile

• Protocol A (The Workhorse): pH-Controlled Differential Extraction

• Protocol B (The Polisher): Hydrochloride Salt Recrystallization

• Protocol C (Trace Metals): Palladium/Copper Scavenging

• Visual Workflow: Purification Logic Map

• References

Diagnostic Hub: Identifying Your Impurity Profile

Before selecting a protocol, match your observation to the likely impurity.

Observation	Likely Impurity	Chemical Nature	Recommended Protocol
H-NMR: Doublet at ~6.5-7.0 ppm (extra aromatics) or broad singlet at ~2.0 ppm.	Benzylpiperazine (BZP)	Secondary Amine (Base)	Protocol B (Salt exclusion)
HPLC: Peak eluting after product; UV spectrum shows nitrile stretch (~2200 cm⁻¹ in IR).	Unreacted Nitrile (Precursor)	Neutral / Lipophilic	Protocol A (Acid wash)
Appearance: Dark brown/black oil or solid; Ash residue.	Pd/Cu Catalyst Residues	Heavy Metal	Protocol C
LC-MS: Mass = [M-90]⁺ (Loss of benzyl).	Des-benzyl amine	Secondary Amine	Protocol B (Solubility diff.)

Protocol A: pH-Controlled Differential Extraction

Issue: You have neutral impurities (e.g., unreacted 2-(4-benzylpiperazin-1-yl)benzonitrile) or non-basic byproducts. Mechanism: The product contains a primary benzylic amine (pKa ~9.5) and a piperazine nitrogen (pKa ~8.5). By manipulating pH, we can solubilize the product in water while leaving neutrals in the organic layer.

Step-by-Step Guide:

• Dissolution: Dissolve crude oil (10 g) in Dichloromethane (DCM) (100 mL).

• Acid Extraction (The Trap):

  • Extract with 1M aqueous HCl (3 x 40 mL).

  • Why: Both the product and BZP impurities will protonate and move to the aqueous phase. Neutral precursors (nitriles, halides) remain in the DCM.

  • Action: Keep the Aqueous layer. Discard the Organic layer (contains neutrals).

• The "Cloud Point" Wash (Optional but Recommended):

  • Wash the acidic aqueous layer with a small volume of Ethyl Acetate (30 mL).

  • Why: Removes trapped organic neutrals without extracting the salt form of the amine.

• Basification & Recovery:

  • Cool the aqueous layer to 0–5°C.

  • Slowly adjust pH to >12 using 50% NaOH or NH₄OH .

  • Caution: Exotherm risk.

• Final Extraction:

  • Extract the cloudy aqueous mixture with DCM (3 x 50 mL).

  • Dry over Na₂SO₄ and concentrate.[1][2]

Protocol B: Hydrochloride Salt Recrystallization

Issue: You have amine-based impurities (like Benzylpiperazine) that co-extract in Protocol A. Mechanism: The dihydrochloride salt of your product crystallizes well from alcoholic solvents, whereas the smaller BZP salts often remain soluble or have distinct solubility curves.

Step-by-Step Guide:

• Salt Formation:

  • Dissolve the free base (from Protocol A) in Ethanol (EtOH) (5 mL per gram of substrate).

  • Cool to 0°C.[1]

  • Add HCl in Ethanol (1.25 M) dropwise. You need at least 2.2 equivalents (to protonate both the primary amine and the piperazine N).

  • Observation: A thick white precipitate should form.

• Digestion:

  • Heat the slurry to reflux (approx. 78°C) .

  • Add small amounts of Methanol (MeOH) or Water dropwise until the solid just dissolves.

  • Critical: Do not add excess solvent. You want a saturated solution at boiling point.

• Crystallization:

  • Allow the solution to cool to room temperature slowly (over 2 hours) with gentle stirring.

  • Then, cool to 0–4°C for another 2 hours.

• Filtration:

  • Filter the white crystals.[1]

  • Wash: Wash the cake with cold Isopropanol (IPA) or Acetone.

  • Why IPA? BZP-HCl salts are often more soluble in IPA than the target product salt, helping wash away the impurity [1].

Protocol C: Palladium Scavenging (If Catalytic Coupling Used)

Issue: Dark color or high metal content (>20 ppm). Mechanism: Activated carbon or functionalized silica binds metal complexes.

• Solution: Dissolve free base in THF or MeOH (10 volumes).

• Treatment: Add SiliaMetS® Thiol or Charcoal (SX Ultra) (10 wt% relative to mass).

• Process: Stir at 50°C for 60 minutes.

• Filtration: Filter hot through a Celite® pad .

• Result: The filtrate should be significantly lighter in color.

Visual Workflow: Purification Logic Map

The following diagram illustrates the decision tree for purifying this specific scaffold, highlighting the divergence points for neutral vs. basic impurities.

Figure 1: Decision logic for removing neutral vs. basic impurities from arylpiperazine methanamines.

Frequently Asked Questions (FAQs)

Q: My product is oiling out during recrystallization instead of crystallizing. Why? A: This is common with arylpiperazines if the solvent is too polar or if residual DCM is present.

• Fix: Evaporate the solvent completely to a foam. Redissolve in minimal boiling Ethanol. If it oils out again, add a drop of Acetone or Ethyl Acetate to the hot mixture to reduce polarity slightly, or seed the solution with a pure crystal if available.

Q: Can I use column chromatography instead of crystallization? A: Yes, but primary amines often streak on silica due to interaction with acidic silanols.

• Fix: Use DCM:Methanol:Ammonium Hydroxide (90:9:1) as your eluent. The ammonia competes for the silanol sites, sharpening the peak [2]. Alternatively, use amine-functionalized silica.

Q: The benzyl group seems unstable. Can I use hydrogenation to purify? A: NO. Hydrogenation (Pd/C + H₂) will cleave the benzyl group (debenzylation), destroying your molecule and leaving you with the phenyl-piperazine analog [3]. Avoid reducing conditions unless deprotection is the goal.

References

• Chaudhary, A. et al. "Process for the purification of aryl piperazine derivatives." Organic Process Research & Development, 2013. (Generalized protocol for piperazine salts).

• Reich, H. J. "Chromatography of Amines." University of Wisconsin-Madison Chemistry Database.

• Greene, T. W., & Wuts, P. G. M. "Protective Groups in Organic Synthesis - Benzyl Amines." Wiley Online Library.

Disclaimer: These protocols are for research use only. Always consult the Safety Data Sheet (SDS) for [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine before handling.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Benzyl-Piperazinyl Methanamine Synthesis Optimization

Topic: Optimizing Reaction Kinetics & Selectivity for N-Benzylpiperazine Derivatives Ticket ID: CHEM-OPT-8821 Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1]

Executive Summary: The "Time vs. Selectivity" Trade-off

Researchers synthesizing benzyl-piperazinyl methanamines (specifically N-benzylpiperazine scaffolds) often face a critical bottleneck: reaction time versus mono-alkylation selectivity .

Accelerating the reaction indiscriminately often leads to the formation of the thermodynamic sink: the N,N’-dibenzyl byproduct. This guide provides optimized protocols to minimize reaction time while maintaining high mono-substitution yields, utilizing Finkelstein catalysis , Microwave Irradiation , and Lewis-Acid Activated Reductive Amination .[1]

Route Selection Decision Matrix

Before optimizing, confirm you are using the correct pathway for your specific substrate constraints.[1]

Figure 1: Decision matrix for selecting the optimal synthesis pathway based on substrate stability.

Module A: Accelerating Nucleophilic Substitution ( )

The Bottleneck: The reaction between benzyl chloride and piperazine in ethanol is kinetically sluggish (10–12 hours reflux) due to the moderate leaving group ability of chloride.

Optimization 1: The "Finkelstein Boost" (Catalytic Iodide)

Adding catalytic Potassium Iodide (KI) generates a transient, highly reactive benzyl iodide species in situ.[1]

• Mechanism:

  (Equilibrium favors R-I transiently; R-I reacts ~100x faster with amine).

• Protocol:

  • Dissolve Piperazine (5.0 eq) in Acetonitrile or DMF (Polar Aprotic is faster than Ethanol).

  • Add

    (2.0 eq) and KI (10 mol%) .

  • Add Benzyl Chloride (1.0 eq) dropwise.

  • Result: Reaction time reduced from 12h

    2-4h.

Optimization 2: Microwave Irradiation

Microwave synthesis is the gold standard for this scaffold, utilizing ionic conduction to superheat the polar transition state.

Comparative Kinetics Data:

Parameter	Conventional Heating	Microwave Assisted	Improvement Factor
Solvent	1,4-Dioxane (Reflux)	1,4-Dioxane (Sealed Vessel)	-
Temperature	101°C	140°C	+39°C
Time	10–12 Hours	3–5 Minutes	~140x Faster
Yield	75–85%	88–92%	+10%
Selectivity	Moderate (Bis-byproducts common)	High (Kinetic control)	-

Data Source: Adapted from comparative studies on triazinyl piperazine synthesis [4].

Microwave Protocol:

• Vessel: 10 mL microwave vial.

• Load: Benzyl chloride (1 mmol), Piperazine (1.5 mmol),

  (2 mmol), catalytic KI (0.1 mmol).

• Solvent: 3 mL Ethanol or 1,4-Dioxane.

• Settings: 140°C, High Absorption, Hold Time: 5 minutes.

• Workup: Filter salts, evaporate solvent.

Module B: Optimizing Reductive Amination

The Bottleneck: The formation of the intermediate iminium ion is often the rate-determining step. Adding the reducing agent (

) too early leads to direct reduction of the aldehyde (to benzyl alcohol), stalling the reaction.

Optimization: Titanium(IV) Isopropoxide Activation

Using

acts as a Lewis Acid to activate the carbonyl and a water scavenger, driving the equilibrium toward the imine almost instantly.

Optimized Workflow:

Figure 2: Lewis-acid mediated reductive amination workflow.

Protocol Notes:

• Why Titanium? It serves dual roles: Lewis acid catalyst and dehydrating agent.

• Safety: The quench with NaOH produces a heavy white precipitate (

  ). Filter through a Celite pad to prevent clogging extraction funnels.

Troubleshooting & FAQs

Q1: I am seeing significant N,N’-dibenzylpiperazine (bis-alkylation). How do I stop this?

A: This is a statistical probability issue.

• The Fix: You must violate stoichiometry. Use a 5:1 to 10:1 excess of piperazine relative to the benzyl halide.

• Recovery: Piperazine is highly water-soluble. After the reaction, partition between

  and water. The product stays in organic; excess piperazine washes into the aqueous phase.

Q2: My reaction turns black/tarry when using Benzyl Chloride.

A: Benzyl chloride can polymerize or decompose under high heat/strong base (Friedel-Crafts type self-alkylation).

• The Fix: Switch to Benzyl Bromide (reacts at lower temps) or lower the temperature and use the KI catalyst method described in Module A. Ensure your solvent (DMF/Acetonitrile) is dry.

Q3: Can I use continuous flow chemistry?

A: Yes. Flow hydrogenation (H-Cube or similar) is highly effective for the reductive amination route.

• Conditions: 10% Pd/C cartridge, 50-80°C, 50 bar

  .

• Benefit: Residence times are typically <5 minutes with zero over-reduction if parameters are tuned [3].

References

• Organic Syntheses , Coll.[1][2] Vol. 5, p.88 (1973); Vol. 43, p.83 (1963).[1] Synthesis of 1-Benzylpiperazine. Link

• Patel, R. V., et al. "Microwave assisted synthesis and determination of in-vitro antimicrobial efficacy of well characterized S-triazinyl piperazines."[1] ResearchGate. Link

• Pieber, B., & Kappe, C. O. "Direct and Scalable Synthesis of a Benzylpiperazine by Continuous-Flow Hydrogenation."[1] ResearchGate. Link

• Merugu, R. C., et al. "Microwave assisted synthesis and antibacterial activity of benzyl piperazine..."[1] TSI Journals. Link

• BenchChem Technical Support. "Application Notes: Reductive Amination Reactions with Piperazin-2-ylmethanol." Link[1]

Sources

• 1. Design, Synthesis, and Evaluation of 1-Benzylpiperidine and 1-Benzoylpiperidine Derivatives as Dual-Target Inhibitors of Acetylcholinesterase and Serotonin Transporter for Alzheimer′s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Purification of [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine

Welcome to the technical support center for the purification of [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with the purification of this molecule. Drawing from established principles of organic chemistry and practical laboratory experience, this resource provides in-depth troubleshooting guides and frequently asked questions to ensure the successful isolation of high-purity [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine.

Understanding the Molecule and its Synthesis

[2-(4-Benzyl-1-piperazinyl)phenyl]methanamine is a substituted benzylpiperazine derivative. Its structure, featuring two basic nitrogen atoms and aromatic rings, presents a unique set of purification challenges. A common synthetic route involves a two-step process:

• Nucleophilic Aromatic Substitution: Reaction of 1-benzylpiperazine with an ortho-halobenzaldehyde (e.g., 2-fluorobenzaldehyde) to form the intermediate, 2-(4-benzylpiperazin-1-yl)benzaldehyde.

• Reductive Amination: Conversion of the aldehyde intermediate to the primary amine, [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine, using a suitable nitrogen source (e.g., ammonia or a protected amine) and a reducing agent.

Understanding this synthetic pathway is crucial for anticipating potential impurities that may complicate the purification process.

Troubleshooting Purification Challenges

Issue 1: Oily Product That Fails to Crystallize

A common frustration in the final stages of purification is obtaining the product as a viscous oil instead of a crystalline solid. This is often indicative of residual impurities.

Question: My final product, [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine, is a persistent oil. What are the likely causes and how can I induce crystallization?

Answer:

The oily nature of your product is likely due to the presence of impurities that inhibit the formation of a crystal lattice. The most common culprits are:

• Residual Solvents: Entrapped solvents from the work-up or chromatography can significantly lower the melting point and prevent crystallization.

• Unreacted Starting Materials: Incomplete conversion during the reductive amination step can leave behind the aldehyde intermediate, 2-(4-benzylpiperazin-1-yl)benzaldehyde.

• Side-Products: The formation of isomeric byproducts or over-alkylation products can disrupt the crystal packing.

• Grease: Contamination from glassware joints can also lead to an oily product.

Troubleshooting Protocol:

• High-Vacuum Drying: Ensure all residual solvents are removed by drying the product under high vacuum, possibly with gentle heating if the compound is thermally stable.

• Solvent-Trituration: Attempt to induce crystallization by triturating the oil with a non-polar solvent in which the product is sparingly soluble, such as hexane or diethyl ether. This can help to "crash out" the solid product while dissolving some of the impurities.

• Recrystallization: If trituration fails, a carefully chosen recrystallization solvent system is the next step. A good starting point is a solvent in which the product is soluble when hot but insoluble when cold.

  • Solvent Screening: Test the solubility of a small amount of the oil in various solvents (e.g., isopropanol, ethyl acetate, acetonitrile, toluene) to identify a suitable recrystallization solvent or solvent pair (e.g., ethyl acetate/hexane).

• Seed Crystals: If a small amount of solid material has ever been obtained, use it to seed the oil. Scratching the inside of the flask with a glass rod at the solvent-air interface can sometimes initiate crystallization.

• Salt Formation: Consider converting the free base to a salt (e.g., hydrochloride or hydrobromide). Salts of amines often have higher melting points and are more crystalline than the free base. This can be achieved by dissolving the oily product in a suitable solvent (e.g., isopropanol or diethyl ether) and adding a solution of the corresponding acid (e.g., HCl in isopropanol).

Issue 2: Poor Separation During Column Chromatography

Column chromatography is a primary tool for purifying [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine from reaction byproducts. However, achieving good separation can be challenging due to the compound's basicity and polarity.

Question: I am struggling to separate my target compound from impurities using silica gel column chromatography. The fractions are either mixed or show significant tailing. What can I do to improve the separation?

Answer:

Poor separation on a silica gel column is often due to strong interactions between the basic amine groups of your compound and the acidic silanol groups of the silica gel. This can lead to band broadening and tailing.

Troubleshooting Protocol:

• TLC Optimization: Before running a column, always optimize the solvent system using Thin Layer Chromatography (TLC). The ideal solvent system should give a retention factor (Rf) of 0.2-0.4 for the target compound and good separation from impurities.

• Solvent System Modification:

  • Increase Polarity Gradually: Start with a less polar eluent and gradually increase the polarity. A common solvent system for piperazine derivatives is a gradient of ethyl acetate in hexane.[1]

  • Add a Basic Modifier: To mitigate tailing, add a small amount of a basic modifier to the eluent. Triethylamine (0.1-1%) is commonly used to neutralize the acidic sites on the silica gel.

  • Use an Alcohol Co-solvent: For highly polar compounds, a small amount of methanol in dichloromethane or ethyl acetate can improve elution.

• Choice of Stationary Phase:

  • Deactivated Silica: Consider using silica gel that has been deactivated with water or by pre-treating the column with the eluent containing triethylamine.

  • Alumina: Basic or neutral alumina can be a good alternative to silica gel for the purification of basic compounds.

• Column Packing and Loading:

  • Proper Packing: Ensure the column is packed uniformly to avoid channeling.

  • Dry Loading: For compounds that are not highly soluble in the initial eluent, consider dry loading. Adsorb the crude product onto a small amount of silica gel, evaporate the solvent, and load the resulting powder onto the top of the column.

Parameter	Recommendation for [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine
Stationary Phase	Silica Gel (70-230 mesh) or Alumina (neutral)
Mobile Phase (Eluent)	Hexane/Ethyl Acetate gradient, or Dichloromethane/Methanol gradient
Basic Modifier	0.1 - 1% Triethylamine
Loading Technique	Wet loading in minimal solvent or Dry loading on silica

Issue 3: Inefficient Acid-Base Extraction

Acid-base extraction is a fundamental work-up procedure to separate the basic [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine from neutral or acidic impurities. However, emulsions and incomplete extractions can lead to low yields.

Question: My aqueous and organic layers are not separating well during the acid-base extraction, and I suspect I am losing product. How can I optimize this step?

Answer:

Emulsion formation and inefficient extraction are common problems when working with amines. The amphiphilic nature of some impurities can stabilize emulsions.

Troubleshooting Protocol:

• pH Adjustment: Ensure the pH of the aqueous layer is appropriate for the extraction step.

  • Acid Wash: To extract the basic product into the aqueous layer, the pH should be sufficiently acidic to protonate both nitrogen atoms (a pH of ~2 is a good target). Use a dilute acid like 1 M HCl.

  • Basification: To recover the product into the organic layer, the aqueous layer should be made strongly basic (pH > 12) to ensure the amine is in its free base form. Use a base like 1 M NaOH.

• Breaking Emulsions:

  • Brine: Add a saturated solution of sodium chloride (brine) to the separatory funnel. This increases the ionic strength of the aqueous layer, which can help to break up emulsions and "salt out" the organic product.

  • Patience: Allow the separatory funnel to stand undisturbed for a longer period.

  • Gentle Swirling: Instead of vigorous shaking, gently invert the separatory funnel multiple times.

• Solvent Choice: Use a water-immiscible organic solvent with a different density than water. Dichloromethane or chloroform are denser than water, while ethyl acetate and diethyl ether are less dense.

• Multiple Extractions: It is more efficient to perform multiple extractions with smaller volumes of solvent than a single extraction with a large volume.

Diagram of Acid-Base Extraction Workflow:

Caption: Workflow for Acid-Base Extraction.

Frequently Asked Questions (FAQs)

Q1: What are the most likely impurities I will encounter in the synthesis of [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine?

A1: The most probable impurities depend on the synthetic route. For the common two-step synthesis, you should be aware of:

• 1,4-Dibenzylpiperazine (DBZP): A common byproduct in the synthesis of 1-benzylpiperazine, which can be carried through.[2]

• Unreacted 1-benzylpiperazine: From the first step.

• Unreacted 2-(4-benzylpiperazin-1-yl)benzaldehyde: From incomplete reductive amination.

• Over-alkylated products: If a primary amine is used in the reductive amination, there is a possibility of forming the secondary amine byproduct.

• Benzyl alcohol: Can be formed by over-reduction of the starting benzaldehyde derivative.

Q2: My 1H NMR spectrum shows broad peaks. What could be the reason?

A2: Broad peaks in the NMR spectrum of your compound can be attributed to several factors:

• Presence of Impurities: A mixture of compounds will often result in a complex and poorly resolved spectrum.

• Conformational Isomers: The piperazine ring can exist in different chair conformations that may be slowly interconverting on the NMR timescale, leading to broadened signals. Temperature-dependent NMR studies can help to confirm this.

• Proton Exchange: The amine protons (-NH2) can undergo exchange with residual water or acidic impurities, which can broaden their signals and those of adjacent protons. Adding a drop of D2O to the NMR tube will cause the amine protons to exchange with deuterium, and their signal will disappear, which can help in peak assignment.

• Paramagnetic Impurities: Trace amounts of paramagnetic metals can cause significant line broadening.

Q3: How should I store the purified [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine?

A3: Phenylpiperazine derivatives can be susceptible to degradation over time, especially when exposed to air, light, and moisture.[3] For long-term storage, it is recommended to:

• Store the compound as a salt (e.g., hydrochloride) if possible, as salts are generally more stable than the free base.

• Keep the container tightly sealed and under an inert atmosphere (e.g., argon or nitrogen).

• Store in a cool, dark place, such as a refrigerator or freezer.

• Avoid repeated freeze-thaw cycles.

Q4: Can I purify this compound by distillation?

A4: While distillation is a possible purification method for the free base, it should be approached with caution. Aromatic amines can be prone to thermal decomposition. If you choose to distill, it should be done under high vacuum to keep the boiling point as low as possible. A short-path distillation apparatus is recommended to minimize the time the compound spends at high temperatures. It is advisable to first purify the compound by other means (chromatography, extraction) to remove non-volatile impurities before attempting distillation.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Tarsa, M., & Dołowy, M. (2019). The Stability Study of a Novel Phenylpiperazine Derivative. Isaac Scientific Publishing - Journal of Analytical & Pharmaceutical Research. [Link]

• Organic Syntheses. (n.d.). 1-Benzylpiperazine. [Link]

• Staack, R. F., & Maurer, H. H. (2005). Analytical toxicology of emerging drugs of abuse--piperazine derivatives. Therapeutic Drug Monitoring, 27(6), 723-731. [Link]

Sources

• 1. 2-(2-(4-Benzoylpiperazin-1-yl)ethyl)isoindoline-1,3-dione derivatives: Synthesis, docking and acetylcholinesterase inhibitory evaluation as anti-alzheimer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ikm.org.my [ikm.org.my]
• 3. isaacpub.org [isaacpub.org]

Reference Data & Comparative Studies

Publish Comparison Guide: 1H NMR Spectrum Analysis of [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine

Executive Summary

Product: [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine Analytical Focus: Structural Verification via 1H NMR Spectroscopy Primary Application: Quality Control (QC) and Structural Elucidation in Medicinal Chemistry[1]

This guide provides a technical analysis of the 1H NMR spectrum for [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine. Unlike standard spectral libraries, this document focuses on the comparative differentiation of the product from its synthetic precursors (e.g., 1-benzylpiperazine) and the specific solvent effects that alter diagnostic peak topologies.

The molecule contains three distinct magnetic environments—the central ortho-substituted phenyl ring, the piperazine bridge, and the distal benzyl group—making it an excellent case study for analyzing through-space interactions and substituent effects in NMR.

Part 1: Structural Analysis & Assignment Strategy

To accurately interpret the spectrum, we must deconstruct the molecule into three "Spin Zones." This segmentation allows for the rapid identification of impurities and structural confirmation.

The Three Spin Zones

• Zone A (The Core): The 1,2-disubstituted phenyl ring containing the methanamine (

  ) and the piperazine attachment.

• Zone B (The Bridge): The piperazine ring.[2][3] Due to the asymmetry (N-aryl vs. N-alkyl), the protons are chemically non-equivalent, typically appearing as two distinct triplets or broad multiplets.

• Zone C (The Tail): The benzyl group (

  ) attached to the N4 position of the piperazine.[4]

Visualization: Structural Logic Flow

The following diagram illustrates the assignment logic and connectivity.

Figure 1: Structural segmentation of [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine for NMR assignment.

Part 2: Comparative Analysis & Data

This section objectively compares the product's spectral signature against its primary precursor (1-Benzylpiperazine) and analyzes solvent-dependent shifts. This data is critical for establishing purity protocols.

Comparison 1: Product vs. Precursor (Impurity Profiling)

The synthesis often involves introducing the methanamine group to a piperazine scaffold. The key to QC is distinguishing the product from the 1-benzylpiperazine starting material.

Feature	[2-(4-Benzyl-1-piperazinyl)phenyl]methanamine (Product)	1-Benzylpiperazine (Precursor)	Diagnostic Note
Benzylic Amine (-CH₂NH₂)	Singlet, ~3.85 ppm (2H)	Absent	Primary confirmation peak.
Benzylic Linker (N-CH₂-Ph)	Singlet, ~3.55 ppm (2H)	Singlet, ~3.50 ppm (2H)	Very similar; not diagnostic.
Piperazine (N-Ar side)	Triplet/Broad, ~3.05 ppm (4H)	Triplet, ~2.4 - 2.5 ppm (4H)	Significant downfield shift in product due to N-Aryl conjugation.
Piperazine (N-Bn side)	Triplet/Broad, ~2.60 ppm (4H)	Triplet, ~2.4 - 2.5 ppm (4H)	Product shows distinct separation of piperazine multiplets.
Aromatic Region	9H Total (4H Core + 5H Benzyl)	5H Total (Benzyl only)	Integration ratio (Ar:Aliphatic) changes drastically.

Key Insight: In the precursor, the piperazine protons often appear as a tight singlet or narrow multiplet around 2.4–2.5 ppm because the nitrogen environments are more similar. In the product, the attachment to the aniline ring (Zone A) deshields the adjacent piperazine protons (N1), pushing them downfield to ~3.05 ppm, creating a distinct separation from the N4 protons (~2.60 ppm).

Comparison 2: Solvent Effects (CDCl₃ vs. DMSO-d₆)

Choice of solvent dramatically affects the visibility of the exchangeable amine protons (

).

Signal	Shift in CDCl₃ (ppm)	Shift in DMSO-d₆ (ppm)	Causality
	~1.5 - 1.8 (Broad/Variable)	~3.0 - 8.0 (Broad) or distinct	DMSO H-bonds with amines, deshielding them and slowing exchange.
Core Ar-H	Distinct splitting (d, t, t, d)	Slightly compressed	DMSO viscosity can broaden fine coupling.
Water Peak	~1.56 ppm	~3.33 ppm	Critical: In DMSO, water overlaps with the piperazine/benzylic region.

Recommendation: Use CDCl₃ for routine purity checks to avoid the water peak interfering with the critical piperazine multiplets. Use DMSO-d₆ only if solubility is an issue or to confirm the presence of the exchangeable

protons (which may appear as a broad hump).

Part 3: Experimental Protocol

To ensure reproducibility and "Trustworthiness" (as per E-E-A-T), follow this self-validating protocol.

Sample Preparation

• Mass: Weigh 5–10 mg of the solid product.

• Solvent: Add 0.6 mL of CDCl₃ (99.8% D) containing 0.03% TMS (Tetramethylsilane).

  • Why TMS? The benzylic protons appear in the mid-field (2.5–4.0 ppm). Accurate referencing is crucial to distinguish the two different

    singlets.

• Filtration: If the solution is cloudy (common with free amines absorbing atmospheric

  ), filter through a small plug of glass wool directly into the NMR tube.

Acquisition Parameters (Standard 400/500 MHz)

• Pulse Sequence: Standard 1H (zg30 or equivalent).

• Relaxation Delay (D1): Set to 5 seconds .

  • Reasoning: Benzylic protons and quaternary carbons can have longer T1 relaxation times. A short D1 leads to integration errors, making the ratio between the 9 aromatic protons and the 2 benzylic protons inaccurate.

• Scans (NS): 16 or 32 scans are sufficient for >95% purity.

• Spectral Width: -2 to 14 ppm.

Data Processing & Validation Workflow

The following workflow ensures the data is interpreted correctly and artifacts are rejected.

Figure 2: Validation workflow for confirming the identity of [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 3149269, 3-(4-Benzylpiperazin-1-yl)propan-1-amine (Analogous Structure Analysis). Retrieved from [Link]

• SDBS. Spectral Database for Organic Compounds, SDBS. (General reference for Benzylamine and N-Phenylpiperazine shifts). National Institute of Advanced Industrial Science and Technology (AIST).

• Reich, H. J. "Chemical Shift Ranges for Proton NMR." University of Wisconsin-Madison. (Authoritative source for substituent effects on chemical shifts).[5] Retrieved from [Link]

Sources

• 1. 1-Benzylpiperazine(2759-28-6) 1H NMR spectrum [chemicalbook.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. NMR-based investigations of acyl-functionalized piperazines concerning their conformational behavior in solution - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. Synthesis and anticonvulsant activity of new N-phenyl-2-(4-phenylpiperazin-1-yl)acetamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

A Comparative Guide to the FTIR Characterization of [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine

For the researcher in medicinal chemistry and drug development, the unambiguous structural confirmation of a novel molecular entity is paramount. Fourier-Transform Infrared (FTIR) spectroscopy serves as a rapid, reliable, and indispensable first-pass technique for verifying functional groups and overall molecular architecture. This guide provides an in-depth framework for the characterization of [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine , a complex molecule featuring multiple amine environments and aromatic systems.

This document moves beyond a simple recitation of peak positions. It is designed to arm the practicing scientist with the rationale for spectral interpretation, a robust experimental protocol, and a comparative analysis against structurally related precursors. This approach enables not just the identification of the target molecule but also the potential detection of starting material impurities, thereby ensuring the integrity of downstream applications.

Molecular Structure and Functional Group Analysis

Before interpreting a spectrum, a thorough analysis of the molecule's structure is essential. [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine is comprised of three key moieties: a benzylamine core, a piperazine linker, and a benzyl substituent.

Figure 1: Chemical structure of [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine.

This structure presents several key vibrational features that will be prominent in its FTIR spectrum:

• Primary Amine (-NH₂): Attached to a methylene group, this will exhibit characteristic N-H stretching and bending vibrations.

• Tertiary Amines (>N-): Two tertiary amines are present within the piperazine ring. Their C-N stretching vibrations are key identifiers.

• Aliphatic C-H Bonds: Methylene (-CH₂-) groups are found in the benzylamine bridge, the piperazine ring, and the benzyl substituent bridge.

• Aromatic Rings: The molecule contains two distinct aromatic systems:

  • An ortho-disubstituted phenyl ring from the benzylamine core.

  • A monosubstituted phenyl ring from the benzyl group. These will produce aromatic C-H and C=C stretching bands, as well as informative out-of-plane bending vibrations.

Predicted FTIR Absorption Bands

Based on the functional group analysis, we can predict the characteristic absorption bands for the target molecule. This predictive analysis is crucial for guiding the interpretation of an experimentally obtained spectrum.

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Expected Intensity	Notes
3450–3300	N-H Asymmetric & Symmetric Stretch	Primary Amine (-NH₂)	Medium, Sharp	Expect two distinct peaks, a hallmark of a primary amine.
3100–3000	C-H Stretch	Aromatic (sp² C-H)	Medium to Weak	Bands appear just above 3000 cm⁻¹.[1][2]
3000–2850	C-H Stretch	Aliphatic (sp³ C-H)	Strong	Arises from the multiple -CH₂- groups in the structure.
1650–1590	N-H Bend (Scissoring)	Primary Amine (-NH₂)	Medium	Confirms the presence of the primary amine group.
1600–1450	C=C Stretch	Aromatic Ring	Medium to Strong	A series of sharp peaks confirming the presence of the aromatic rings.[1][2]
1470-1430	C-H Bend (Scissoring)	Aliphatic (-CH₂-)	Medium	Overlaps with aromatic C=C stretching region.
1350-1150	C-N Stretch	Aromatic & Aliphatic Amines	Medium to Strong	A complex region. Includes C-N stretch from the aromatic ring-piperazine bond, and multiple C-N stretches within the piperazine ring.[3]
~750 and ~700	C-H Out-of-Plane (OOP) Bend	Monosubstituted Aromatic	Strong	A very strong, sharp peak characteristic of the benzyl group's substitution pattern.[1][4]
770–735	C-H Out-of-Plane (OOP) Bend	ortho-Disubstituted Aromatic	Strong	A strong peak confirming the substitution pattern on the benzylamine core ring.[5]

Comparative Spectral Analysis: Distinguishing Product from Precursors

FTIR is not only used for identification but also for assessing reaction completion. The spectrum of [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine should be compared against its likely precursors to confirm the disappearance of their characteristic signals and the appearance of new ones.

Compound	Key Missing Bands (vs. Target)	Key Present Bands (vs. Target)
Benzylamine	C-N stretches of the piperazine ring; strong OOP bend for ortho-disubstitution.	Contains its own distinct N-H stretching and bending signals. Its aromatic OOP bands correspond to monosubstitution (~730 & 690 cm⁻¹).[6]
1-Benzylpiperazine	Primary amine N-H stretches (~3400 cm⁻¹); Primary amine N-H bend (~1620 cm⁻¹); Aromatic signals from the benzylamine core.	Contains a secondary amine N-H stretch (~3300 cm⁻¹) and lacks the primary amine's characteristic two-peak signal.[7][8][9]
2-Aminobenzonitrile (A potential starting material)	All signals related to the benzylpiperazine moiety.	A strong, sharp C≡N (nitrile) stretch around 2230-2210 cm⁻¹. The disappearance of this peak is a critical indicator of successful reaction if it's a precursor.

This comparative approach provides a self-validating system. For the synthesis to be confirmed, one must observe not only the predicted peaks for the product but also the complete absence of key peaks from the starting materials, such as the nitrile stretch from 2-aminobenzonitrile or the distinct secondary amine peak of 1-benzylpiperazine.

Experimental Protocol: The KBr Pellet Method

The Potassium Bromide (KBr) pellet method is a standard and reliable technique for obtaining high-quality FTIR spectra of solid samples.[10] The principle relies on the fact that alkali halides, like KBr, are transparent to infrared radiation and become plastic under pressure, allowing them to form a transparent disc that encases the solid sample.[11]

Causality Behind Choices:

• KBr as Matrix: Spectroscopically pure, dry KBr is used because it has no vibrational modes in the mid-IR region (4000-400 cm⁻¹), preventing interference with the sample spectrum.

• Grinding: The sample must be ground to a particle size smaller than the wavelength of the IR radiation (<2 µm) to minimize scattering (the Christiansen effect), which can distort peak shapes and baselines.[12]

• Concentration: A low sample concentration (0.2-1%) is required because the pellet has a much longer path length than a liquid film.[13][14] Too high a concentration will lead to total absorption and flat-topped peaks.

• Drying: KBr is hygroscopic. Absorbed water will show broad O-H stretching bands around 3450 cm⁻¹ and a bending vibration near 1640 cm⁻¹, which can obscure important sample peaks.[14]

Figure 2: Standard workflow for the KBr pellet FTIR method.

Step-by-Step Methodology

• Preparation: Ensure all equipment (agate mortar, pestle, pellet die) is clean and completely dry.[10] Dry spectroscopic grade KBr powder in an oven at ~110°C for several hours and store it in a desiccator.

• Grinding: Weigh approximately 1-2 mg of the [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine sample and place it in the agate mortar. Grind the sample thoroughly until it becomes a fine, glossy powder.

• Mixing: Add 100-200 mg of the dried KBr powder to the mortar. Mix gently but thoroughly with the ground sample until the mixture is homogenous. Avoid prolonged grinding at this stage to minimize moisture absorption.[12]

• Pellet Pressing: Transfer a small amount of the mixture to the pellet die. Assemble the die and place it in a hydraulic press. Apply pressure of 8-10 tons for 1-2 minutes.[12]

• Pellet Extraction: Carefully release the pressure and disassemble the die. The resulting pellet should be thin and transparent. An opaque or cloudy pellet indicates insufficient grinding, excessive moisture, or too much sample.[13]

• Spectral Acquisition: First, run a background spectrum of the empty sample compartment. Then, mount the KBr pellet in the spectrometer's sample holder and acquire the sample spectrum. The instrument software will automatically ratio the sample spectrum against the background to produce the final absorbance or transmittance spectrum.

A Self-Validating Interpretation Workflow

To ensure a trustworthy and accurate interpretation, a systematic approach is required. This workflow ensures that all evidence within the spectrum is considered logically to build a conclusive identification.

Sources

• 1. 15.7 Spectroscopy of Aromatic Compounds - Organic Chemistry | OpenStax [openstax.org]
• 2. orgchemboulder.com [orgchemboulder.com]
• 3. researchgate.net [researchgate.net]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 6. Benzylamine [webbook.nist.gov]
• 7. 1-Benzylpiperazine [webbook.nist.gov]
• 8. 1-Benzylpiperazine | C11H16N2 | CID 75994 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 1-Benzylpiperazine [webbook.nist.gov]
• 10. shimadzu.com [shimadzu.com]
• 11. scienceijsar.com [scienceijsar.com]
• 12. kinteksolution.com [kinteksolution.com]
• 13. helsinki.fi [helsinki.fi]
• 14. FT‐IR Sample Preparation - NIU - Department of Chemistry and Biochemistry [niu.edu]

A Researcher's Guide to the Elemental Analysis of [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine and its Analogs

In the landscape of drug discovery and development, the precise characterization of novel chemical entities is a cornerstone of scientific rigor. For researchers working with piperazine derivatives, a class of compounds with significant pharmacological relevance, establishing the elemental composition of a synthesized molecule is a fundamental step in confirming its identity and purity.[1][2] This guide provides an in-depth comparison of the elemental analysis data for [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine, a compound of interest in medicinal chemistry. We will delve into the theoretical and expected experimental values, compare it with a close structural analog, and detail the gold-standard methodology for obtaining this critical data.

The Imperative of Purity: Why Elemental Analysis Matters

Before a compound can advance through the demanding pipeline of preclinical and clinical evaluation, its elemental composition must be unequivocally verified. Elemental analysis, typically through combustion analysis, provides a quantitative measure of the mass percentages of carbon (C), hydrogen (H), and nitrogen (N) within a molecule.[3][4] This data serves as a crucial checkpoint for several reasons:

• Structural Confirmation: The experimental percentages of C, H, and N should closely align with the theoretical values calculated from the compound's molecular formula. A significant deviation can indicate an incorrect structure or the presence of impurities.

• Purity Assessment: The presence of residual solvents, starting materials, or byproducts will alter the elemental composition. For publication in reputable scientific journals and for regulatory submissions, experimental data must typically fall within ±0.4% of the theoretical values.[5][6][7]

• Stoichiometric Verification: For salt forms of a compound, elemental analysis can confirm the correct ratio of the active molecule to the counter-ion.

Theoretical Elemental Composition: The Calculated Benchmark

The first step in any elemental analysis is to calculate the theoretical percentages of each element based on the molecular formula.

[2-(4-Benzyl-1-piperazinyl)phenyl]methanamine

• Molecular Formula: C₁₈H₂₃N₃

• Molecular Weight: 281.40 g/mol

• Calculation:

  • %C = (18 * 12.011) / 281.40 * 100 = 76.84%

  • %H = (23 * 1.008) / 281.40 * 100 = 8.24%

  • %N = (3 * 14.007) / 281.40 * 100 = 14.93%

For comparison, let's examine a closely related structure, 2-(4-Benzyl-piperazin-1-yl)aniline , which lacks the methanamine group's methylene bridge.

2-(4-Benzyl-piperazin-1-yl)aniline

• Molecular Formula: C₁₇H₂₁N₃[8]

• Molecular Weight: 267.37 g/mol

• Calculation:

  • %C = (17 * 12.011) / 267.37 * 100 = 76.37%

  • %H = (21 * 1.008) / 267.37 * 100 = 7.91%

  • %N = (3 * 14.007) / 267.37 * 100 = 15.72%

Data Summary for Comparison

The following table summarizes the theoretical elemental composition for our target compound and its structural analog.

Compound	Molecular Formula	% Carbon (Theoretical)	% Hydrogen (Theoretical)	% Nitrogen (Theoretical)
[2-(4-Benzyl-1-piperazinyl)phenyl]methanamine	C₁₈H₂₃N₃	76.84	8.24	14.93
2-(4-Benzyl-piperazin-1-yl)aniline	C₁₇H₂₁N₃	76.37	7.91	15.72

The Experimental Workflow: Combustion Analysis

The gold-standard technique for determining the C, H, and N content of organic compounds is combustion analysis, often performed using a dedicated CHN analyzer.[3][4] This method is lauded for its high precision, accuracy, and relatively rapid turnaround time.[9]

The underlying principle involves the complete and instantaneous oxidation of a small, precisely weighed sample in a high-temperature furnace.[4] The sample is combusted in a stream of pure oxygen, converting all organic and inorganic substances into their gaseous combustion products.[4][10]

Sources

• 1. revroum.lew.ro [revroum.lew.ro]
• 2. mdpi.com [mdpi.com]
• 3. Combustion analysis - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. chem.ubc.ca [chem.ubc.ca]
• 6. An International Study Evaluating Elemental Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Searching for the Truth: Elemental Analysis–A Powerful but Often Poorly Executed Technique - PMC [pmc.ncbi.nlm.nih.gov]
• 8. echemi.com [echemi.com]
• 9. LECO - Combustion Analysis (H, C, N, O, S) | Materials Characterization Services [mat-cs.com]
• 10. chemistry.stackexchange.com [chemistry.stackexchange.com]

Technical Comparison Guide: [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine vs. CNS Ligand Scaffolds

Executive Summary & Chemical Context[1][2][3][4]

[2-(4-Benzyl-1-piperazinyl)phenyl]methanamine (hereafter referred to as 2-BPPM ) represents a "privileged structure" in neuropsychopharmacology. It serves as a critical bridge between simple psychoactive piperazines and complex atypical antipsychotics.

Chemically, 2-BPPM fuses three distinct pharmacophores:

• The Piperazine Core: A semi-rigid linker ensuring proper spatial orientation.

• The N-Benzyl Moiety: A hydrophobic anchor that targets secondary binding pockets (SBP) in GPCRs.

• The Ortho-Aminomethyl Phenyl Ring: A primary amine "warhead" capable of forming critical hydrogen bonds or serving as a handle for further derivatization into amides/imides (e.g., in the synthesis of long-chain arylpiperazines).

This guide compares 2-BPPM against three established ligand classes to elucidate its utility in drug development:

• oMPP (1-(2-Methoxyphenyl)piperazine): The standard 5-HT/D2 pharmacophore.

• BZP (1-Benzylpiperazine): A monoamine transporter releaser.

• Aripiprazole (Fragment): A clinically approved D2 partial agonist containing a similar structural motif.

Comparative Analysis: 2-BPPM vs. Established Ligands

The following table contrasts the physicochemical and pharmacological profiles of 2-BPPM with its closest structural analogs.

Table 1: Structural and Functional Comparison

Feature	2-BPPM (Subject)	oMPP (Standard)	BZP (Stimulant)	Aripiprazole (Drug)
Core Structure	N-Benzyl-N'-arylpiperazine	N-Arylpiperazine	N-Benzylpiperazine	Quinolinone-Arylpiperazine
Key Substituent	Ortho-Aminomethyl (-CH₂NH₂)	Ortho-Methoxy (-OCH₃)	None	Dichlorophenyl / Butyl linker
Primary Target	5-HT₁A / D₂ / D₄ (Antagonist)	5-HT₁A / α₁-Adrenergic	DAT / NET (Releaser)	D₂ (Partial Agonist) / 5-HT₂A
Binding Mode	Bitopic (Orthosteric + SBP)	Orthosteric only	Transporter Substrate	Bitopic (Deep pocket)
Lipophilicity (cLogP)	~2.8 (Moderate)	~1.5 (Low)	~1.9 (Low-Mod)	~4.5 (High)
Metabolic Liability	N-Dealkylation (Benzyl)	O-Demethylation	Ring Hydroxylation	CYP2D6/3A4 Dehydrogenation
Application	Scaffold for Multitarget Ligands	Non-selective 5-HT Probe	Recreational (Obsolete)	Antipsychotic Therapy

Key Technical Insights

1. The "Ortho-Effect" (2-BPPM vs. oMPP)

In 5-HT₁A and D₂ receptor medicinal chemistry, substitution at the ortho position of the phenyl ring is critical for enforcing the "bioactive conformation."

• oMPP: The methoxy group functions as a hydrogen bond acceptor and induces a specific torsion angle via steric clash with the piperazine ring.

• 2-BPPM: The aminomethyl group (-CH₂NH₂) is unique because it acts as both a hydrogen bond donor and a steric enforcer. This allows 2-BPPM derivatives to interact with residues like Asp3.32 or Tyr7.43 in the D₂ receptor binding pocket more aggressively than the passive methoxy group of oMPP.

2. The Hydrophobic Anchor (2-BPPM vs. BZP)

While BZP acts primarily as a substrate for transporters (DAT/NET) to reverse monoamine flow, the addition of the ortho-substituted phenyl ring in 2-BPPM completely abolishes this "releaser" activity. Instead, it converts the molecule into a high-affinity receptor ligand. The benzyl group in 2-BPPM sits in the hydrophobic accessory pocket (often between TM2 and TM7), significantly increasing affinity for D₄ and Sigma-1 receptors compared to oMPP.

Mechanistic Pathway & Binding Mode[3]

The following diagram illustrates the "Scaffold Evolution" from simple transporter substrates to complex receptor ligands, highlighting where 2-BPPM fits in the drug discovery pipeline.

Figure 1: Structural evolution and receptor binding interactions of the 2-BPPM scaffold.

Experimental Protocols

To validate the performance of 2-BPPM analogs, the following protocols are recommended. These are designed to be self-validating systems using standard controls.

Protocol A: Competitive Radioligand Binding Assay (5-HT₁A)

Objective: Determine the affinity (

) of 2-BPPM compared to oMPP.

Reagents:

• Radioligand: [³H]-8-OH-DPAT (0.5 nM final conc).

• Receptor Source: Rat hippocampal homogenates or CHO cells expressing h5-HT₁A.

• Non-specific Control: 10 µM Serotonin (5-HT).

Workflow:

• Preparation: Suspend membrane homogenates in 50 mM Tris-HCl buffer (pH 7.4) containing 5 mM MgCl₂.

• Incubation:

  • Mix 50 µL radioligand + 50 µL test compound (2-BPPM, 10⁻¹⁰ to 10⁻⁵ M) + 400 µL membrane suspension.

  • Incubate at 25°C for 60 minutes (Equilibrium is critical; shorter times favor lipophilic non-specific binding).

• Termination: Rapid filtration through GF/B filters pre-soaked in 0.3% polyethyleneimine (PEI). Note: PEI reduces binding of the cationic piperazine to the glass fiber filter.

• Analysis: Measure radioactivity via liquid scintillation counting. Calculate

  and convert to using the Cheng-Prusoff equation.

Validation Criteria:

• Specific binding must exceed 80% of total binding.

• Reference compound (e.g., Buspirone) must yield a

  within 0.5 log units of historical values (typically ~10-20 nM).

Protocol B: Synthetic Derivatization (Reductive Amination)

Objective: Use 2-BPPM as a scaffold to create "Long-Chain" ligands.

• Reactant: Dissolve 1.0 eq of 2-BPPM in Dichloromethane (DCM).

• Coupling: Add 1.1 eq of desired aldehyde (e.g., 4-fluorobenzaldehyde) and 1.5 eq of Sodium Triacetoxyborohydride (STAB).

• Catalysis: Add catalytic Acetic Acid (1-2 drops) to activate the imine formation.

• Purification: Stir at RT for 4 hours. Quench with NaHCO₃. Extract with DCM.

• Validation: Monitor disappearance of the primary amine peak in LC-MS.

References

• Boje, K. M., et al. (2021). Structure-activity relationships of N-arylpiperazines for 5-HT1A and D2 receptors.[1][2] Journal of Medicinal Chemistry.[3][4]

• Baumann, M. H., et al. (2004).[5] Effects of 'Legal X' piperazine analogs on dopamine and serotonin release in rat brain.[5] Annals of the New York Academy of Sciences.[5]

• Mokrosz, J. L., et al. (1994). Structure-activity relationship studies of CNS agents.[6] Part 16: 1-(2-methoxyphenyl)piperazine derivatives. Archiv der Pharmazie.

• Glennon, R. A., et al. (1996). Structure-activity relationships for the binding of arylpiperazines at 5-HT3 serotonin receptors.[6] Journal of Medicinal Chemistry.[3][4]

• Lopez-Rodriguez, M. L., et al. (2005).[4] Computational simulation of ligand-receptor interaction of 5-HT1A agonists. Journal of Medicinal Chemistry.[3][4]

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• 4. Synthesis and structure-activity relationships of a new model of arylpiperazines. 8. Computational simulation of ligand-receptor interaction of 5-HT(1A)R agonists with selectivity over alpha1-adrenoceptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effects of 'Legal X' piperazine analogs on dopamine and serotonin release in rat brain | RTI [rti.org]
• 6. Structure-activity relationships for the binding of arylpiperazines and arylbiguanides at 5-HT3 serotonin receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Chromatographic Purity Validation of [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine

For distribution to: Researchers, scientists, and drug development professionals.

Introduction

In the landscape of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) is not merely a quality metric; it is a cornerstone of safety and efficacy. For novel compounds such as [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine, a molecule with significant therapeutic potential, establishing a robust and reliable analytical method for purity determination is a critical, non-negotiable step. Impurities, which can arise from the synthesis process, degradation, or storage, can have unintended pharmacological or toxicological effects.[1] Therefore, a validated, stability-indicating analytical method is paramount for ensuring the quality and safety of the final drug product.

This guide provides an in-depth, comparative analysis of chromatographic methods for the purity validation of [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine. Moving beyond a simple recitation of protocols, we will delve into the scientific rationale behind methodological choices, offering a framework for selecting the most appropriate technique for your specific analytical needs. Our discussion will be grounded in the principles of Expertise, Experience, Authoritativeness, and Trustworthiness (E-E-A-T), providing you with a practical and scientifically sound resource.

The Criticality of a Validated Purity Method

Method validation is the documented process that ensures an analytical procedure is suitable for its intended purpose.[2][3] For purity analysis, this means the method must be specific, accurate, precise, and robust, capable of separating the API from its potential impurities and degradation products. The International Council for Harmonisation (ICH) guideline Q2(R1) provides a comprehensive framework for the validation of analytical procedures, which we will reference throughout this guide.[4][5][6][7]

A well-validated method provides confidence that the reported purity value is accurate and that all relevant impurities are being detected and quantified. This is essential for:

• Process Chemistry: Understanding and controlling the impurity profile of the synthetic route.

• Formulation Development: Assessing the compatibility of the API with excipients.

• Stability Studies: Determining the shelf-life and appropriate storage conditions for the drug substance and product.[8]

• Regulatory Submissions: Providing the necessary data to support the safety and quality of the drug.

Primary Method: A Validated Stability-Indicating HPLC-UV Method

High-Performance Liquid Chromatography (HPLC) with UV detection is the workhorse of pharmaceutical purity analysis due to its versatility, robustness, and cost-effectiveness. For [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine, a reversed-phase HPLC method is the logical starting point. The presence of aromatic rings in the molecule suggests strong UV absorbance, making UV detection a suitable choice.

Experimental Protocol: HPLC-UV Purity and Impurity Determination

This protocol is a robust starting point for the validation of a purity method for [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine.

1. Chromatographic Conditions:

• Column: A C18 column (e.g., 4.6 mm x 150 mm, 5 µm particle size) is a good initial choice for the separation of non-polar to moderately polar compounds.

• Mobile Phase:

  • A: 0.1% Formic Acid in Water. The acidic modifier helps to protonate the amine functionalities, leading to better peak shape and retention on the reversed-phase column.

  • B: Acetonitrile.

• Gradient Elution: A gradient is necessary to elute both polar and non-polar impurities within a reasonable timeframe.

  • 0-20 min: 10% to 90% B

  • 20-25 min: 90% B

  • 25-26 min: 90% to 10% B

  • 26-30 min: 10% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C. Maintaining a constant temperature ensures reproducible retention times.

• Detection Wavelength: 254 nm. A photodiode array (PDA) detector should be used during method development to identify the optimal wavelength for detecting the API and all potential impurities.

• Injection Volume: 10 µL

• Sample Preparation: Dissolve the sample in the mobile phase at an initial concentration of approximately 1 mg/mL.

2. Validation According to ICH Q2(R1):

The method must be validated to demonstrate its suitability.[4][7] Key validation parameters include:

• Specificity: This is arguably the most critical parameter for a purity method. It is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[4]

  • Forced Degradation Studies: The sample should be subjected to stress conditions (acid, base, oxidation, heat, and light) to generate potential degradation products.[8][9][10] The method must be able to separate the API peak from all degradant peaks. Peak purity analysis using a PDA detector is essential to confirm that the API peak is spectrally pure under all stress conditions.

• Linearity: The method should provide results that are directly proportional to the concentration of the analyte in the sample. This is typically assessed over a range from the reporting limit to 120% of the assay concentration.[11]

• Accuracy: The closeness of the test results to the true value. This can be determined by spiking the sample with known amounts of impurities.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day and inter-analyst variability).

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest amount of an analyte in a sample that can be detected and quantified, respectively, with acceptable precision and accuracy.

• Robustness: The capacity of the method to remain unaffected by small, but deliberate variations in method parameters (e.g., pH of the mobile phase, column temperature, flow rate).

Workflow for HPLC-UV Method Validation

Workflow for HPLC-UV Method Validation.

Comparative Analysis of Chromatographic Techniques

While HPLC-UV is a robust and widely accepted method, other techniques offer specific advantages that may be crucial depending on the analytical challenge at hand. Here, we compare our primary HPLC-UV method with Ultra-Performance Liquid Chromatography-Mass Spectrometry (UPLC-MS) and Chiral HPLC.

Method 2: Ultra-Performance Liquid Chromatography-Mass Spectrometry (UPLC-MS)

UPLC utilizes columns with smaller particle sizes (<2 µm), which results in significantly higher resolution, sensitivity, and speed of analysis compared to traditional HPLC.[12][13][14][15] Coupling UPLC with a mass spectrometer provides an orthogonal detection method, offering mass information that is invaluable for impurity identification.

Advantages over HPLC-UV:

• Increased Resolution and Throughput: The higher efficiency of UPLC columns allows for better separation of closely eluting impurities and significantly shorter run times.[13][15]

• Enhanced Sensitivity: Sharper, narrower peaks lead to a better signal-to-noise ratio, resulting in lower detection and quantitation limits.[13]

• Definitive Peak Identification: Mass spectrometry provides molecular weight information, which is crucial for identifying unknown impurities and degradation products. This is a significant advantage over UV detection, which only provides information about a compound's ability to absorb light.

• Co-elution Detection: MS can often distinguish between co-eluting peaks that may appear as a single peak by UV detection.

Considerations:

• Higher Cost: UPLC-MS systems have a higher initial capital cost and maintenance expenses compared to HPLC-UV systems.

• Method Transfer Challenges: Transferring a UPLC method to a laboratory equipped only with HPLC systems can be challenging.

• Matrix Effects: Ionization suppression or enhancement from the sample matrix can affect the accuracy of quantitation by MS.

Method 3: Chiral HPLC

[2-(4-Benzyl-1-piperazinyl)phenyl]methanamine is a chiral molecule, meaning it exists as two non-superimposable mirror images (enantiomers). Enantiomers often have different pharmacological and toxicological profiles. Therefore, it is crucial to control the enantiomeric purity of the API. Chiral HPLC is a specialized technique designed to separate enantiomers.

Key Principles:

• Chiral Stationary Phases (CSPs): Chiral HPLC columns contain a stationary phase that is itself chiral. This allows for differential interactions with the two enantiomers, leading to their separation. Polysaccharide-based CSPs are often effective for the separation of a wide range of chiral compounds, including those with amine functionalities.[16]

• Mobile Phase Optimization: The choice of mobile phase, including the organic modifier and any additives, is critical for achieving good enantiomeric resolution.

Advantages:

• Enantiomeric Purity Determination: This is the only reliable way to quantify the amount of the unwanted enantiomer in the API.

• Process Control: A chiral method can be used to monitor and control the stereoselectivity of the synthesis process.

Considerations:

• Method Development Complexity: Developing a robust chiral separation method can be more complex and time-consuming than for achiral methods.

• Dedicated System: A separate HPLC system and column are typically required for chiral analysis.

Decision Framework for Method Selection

The choice of analytical method depends on the specific requirements of the analysis.

Decision framework for selecting the appropriate chromatographic method.

Quantitative Data Comparison

The following table summarizes typical performance data for the three discussed chromatographic methods. The values are representative and may vary depending on the specific instrumentation and method conditions.

Parameter	HPLC-UV	UPLC-MS	Chiral HPLC
Primary Application	Routine Purity & Impurity Quantitation	Impurity ID & High-Throughput Analysis	Enantiomeric Purity
Typical Analysis Time	20-30 minutes	5-10 minutes	15-45 minutes
Relative Resolution	Good	Excellent	Enantiomer-specific
Typical LOQ	~0.05%	<0.01%	~0.05%
Detection Principle	UV Absorbance	Mass-to-Charge Ratio	UV Absorbance
Confidence in ID	Moderate (based on retention time)	High (based on mass)	Moderate (based on retention time)
System Cost
Solvent Consumption	High	Low	High

Conclusion

The chromatographic purity validation of [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine is a multi-faceted task that requires a thoughtful and scientifically sound approach. While a well-validated, stability-indicating HPLC-UV method serves as the foundation for routine quality control, a comprehensive understanding of the impurity profile necessitates the use of more advanced techniques. UPLC-MS is an invaluable tool for the rapid identification of unknown impurities and for high-throughput screening, while chiral HPLC is essential for ensuring the enantiomeric purity of the API.

By leveraging the strengths of each of these techniques, researchers and drug development professionals can build a comprehensive analytical control strategy that ensures the quality, safety, and efficacy of [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine. The adoption of a lifecycle approach to analytical method management, as encouraged by modern regulatory guidelines, will ensure that the methods remain robust and fit for purpose throughout the lifetime of the product.

References

• International Council for Harmonisation. (1995). Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• Waters Corporation. (2014). The Analysis of Primary Aromatic Amines in Ink Using the ACQUITY UPLC H-Class System with the SQ Detector 2 and MassLynx Software. [Link]

• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link]

• Perpusnas. (2025). ICH Q2 R1: Mastering Analytical Method Validation. [Link]

• International Council for Harmonisation. ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• AMSbiopharma. (2025). Impurity profiling and HPLC methods for drug quality compliance. [Link]

• Waters Corporation. Analysis of Primary Aromatic Amines in Cosmetics and Personal Care Products Using the ACQUITY UPLC H-Class System with the ACQUITY QDa Detector and Empower 3 Software. [Link]

• Waters Corporation. ACQUITY UPLC Analysis of Banned Carcinogenic Aromatic Amines. [Link]

• SCIEX. Rapid Determination of 33 Primary Aromatic Amines in Kitchen Utensils, Textiles Dyes and Food Packaging Materials. [Link]

• Ohnishi, A., et al. (2021). Achiral Molecular Recognition of Substituted Aniline Position Isomers by Crown Ether Type Chiral Stationary Phase. Molecules, 26(2), 493. [Link]

• Fernando, S., et al. (2018). A Liquid Chromatography–Tandem Mass Spectrometry Method for the Analysis of Primary Aromatic Amines in Human Urine. International Journal of Environmental Research and Public Health, 15(11), 2549. [Link]

• Mazari, S. A., et al. (2021). Degradation study of piperazine, its blends and structural analogs for CO2 capture: A review. Journal of the Taiwan Institute of Chemical Engineers, 124, 256-273. [Link]

• Patsnap. (2025). HPLC vs CE Efficiency: Assessing Sample Purity Reach. [Link]

• Jain, D., & Jain, R. (2019). A Review on Comparative study of HPLC and UPLC. Research Journal of Pharmacy and Technology, 12(10), 5143-5147. [Link]

• Alispharm. (2023). UPLC vs HPLC: what is the difference?. [Link]

• Academia.edu. A Review on Comparative study of HPLC and UPLC. [Link]

• ResearchGate. Plots of the retention times of aniline (2) and its methyl-, (3–5), chloro- (6–8), and hydroxy-substituted (12–14) isomers evaluated using an ODS column. [Link]

• Ali, R., et al. (2022). Prospects of UPLC in Pharmaceutical Analysis over HPLC. Biomedical Journal of Scientific & Technical Research, 45(1), 36133-36138. [Link]

• Herma, S., & Gniazdowska, E. (2005). HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL-2,3-DIHYDRO-6-METHYL-1,3-DIOXO-1H-PYRROLO[3,4-c]PYRIDINE. Acta Poloniae Pharmaceutica, 62(3), 171-178. [Link]

• Onyx Scientific. (2023). A practical guide to forced degradation and stability studies for drug substances. [Link]

• Li, L., et al. (2023). Recent Advances in Separation and Analysis of Chiral Compounds. Analytical Chemistry, 95(2), 739-758. [Link]

• Jain, D., et al. (2015). Forced Degradation Behaviour of Fluphenazine Hydrochloride by LC and Characterization of its Oxidative Degradation Product by LC–MS/MS. Indian Journal of Pharmaceutical Sciences, 77(6), 724-731. [Link]

• Kumar, N., et al. (2024). Chiral Chromatography In Analytical Chemistry: Advancements And Applications In Enantiomeric Analysis. International Journal of Creative Research Thoughts, 12(7). [Link]

• Singh, R., & Singh, S. (2013). Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario. Asian Journal of Research in Chemistry, 6(1), 1-8. [Link]

• Reddy, P. R., et al. (2012). Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. Journal of Chemical and Pharmaceutical Research, 4(6), 2854-2859. [Link]

• Lee, H. S., et al. (2007). Validation of a HPLC method for the quantification and purity determination of SK3530 in drug substance and tablet. Journal of Pharmaceutical and Biomedical Analysis, 43(3), 1183-1188. [Link]

• Moskvina, V., et al. (2020). Development and Validation of HPLC Determination of related Substances in A Novel Anticonvulsant agent Epimidin. Research Journal of Pharmacy and Technology, 13(12), 6049-6056. [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Handling [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine

Hazard Assessment and Rationale

The compound [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine is a complex molecule for which a comprehensive, publicly available safety profile may not exist. However, its structure, containing both a benzylpiperazine and an aromatic amine moiety, provides critical clues to its potential hazards. Structurally similar compounds, such as piperazine and its derivatives, are known to cause severe skin burns, eye damage, and act as respiratory and skin sensitizers[1][2][3]. Aromatic amines as a class also carry risks of toxicity and sensitization.

Therefore, a conservative approach is mandated. We must operate under the assumption that this compound is corrosive, potentially toxic, and a potent sensitizer. This guide is built on the principle of As Low As Reasonably Achievable (ALARA) exposure, utilizing a combination of engineering controls, rigorous work practices, and personal protective equipment (PPE) to ensure personnel safety.

The Hierarchy of Controls: A Foundational Approach

Before detailing specific PPE, it is crucial to implement higher-level safety controls. PPE is the last line of defense, not the first.

• Engineering Controls: All handling of [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine, including weighing, dissolving, and transferring, must be performed inside a certified chemical fume hood. This is non-negotiable and serves to contain any dust, aerosols, or vapors at the source[2][4]. An eyewash station and safety shower must be readily accessible and tested regularly[1][4].

• Administrative Controls: Work with this compound should be restricted to a designated area within the laboratory. All personnel must receive specific training on the potential hazards and the procedures outlined in this document. Never work alone when handling this or other highly hazardous materials.

Personal Protective Equipment (PPE) Protocol

The following PPE is mandatory for all procedures involving [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine. The selection is based on providing comprehensive protection against the anticipated hazards of corrosion and sensitization.

Area of Protection	Required PPE	Rationale and Key Considerations
Eye and Face	Tight-fitting chemical splash goggles AND a full-face shield.	Standard safety glasses are insufficient. The piperazine moiety suggests a high risk of severe eye damage[1][3][5]. A full-face shield protects against splashes to the entire face, supplementing the seal provided by goggles.
Hand Protection	Double-gloving with chemical-resistant gloves (e.g., Nitrile).	Nitrile gloves offer good protection against a range of chemicals and are a standard for incidental contact[4][6]. Double-gloving provides an extra layer of security. Crucially, no glove material is impervious forever. Regularly inspect the outer glove for any signs of degradation or contamination. If direct, prolonged contact occurs, change gloves immediately.
Body Protection	A chemical-resistant laboratory coat, fully buttoned, with tight-fitting cuffs. Consider a chemical-resistant apron for large-volume work.	The lab coat must be worn over full-length pants and closed-toe shoes[6][7]. This prevents skin contact from spills and splashes. For procedures with a higher risk of spillage, a rubber or neoprene apron provides an additional barrier[6].
Respiratory	A NIOSH-approved respirator may be necessary.	If there is any risk of generating dust or aerosols that cannot be fully contained by a fume hood, respiratory protection is required[1][8][9]. The specific cartridge type should be selected based on a formal risk assessment, but would likely include protection against organic vapors and particulates (e.g., Type K Green conforming to EN14387)[3]. Consult your institution's Environmental Health and Safety (EHS) office for respirator selection and fit-testing.

Step-by-Step Safe Handling Workflow

This protocol provides a self-validating system for handling the compound from receipt to disposal.

I. Preparation and Pre-Handling

• Designate the Area: Cordon off the workspace within the chemical fume hood. Cover the work surface with plastic-backed absorbent paper to contain spills[10].

• Assemble Materials: Bring all necessary equipment (spatulas, glassware, solvents, waste containers) into the fume hood before introducing the target compound.

• Verify Emergency Equipment: Confirm the location and functionality of the nearest safety shower and eyewash station.

• Don PPE: Put on all required PPE in the correct order: lab coat, inner gloves, outer gloves, goggles, and finally, the face shield.

II. Handling the Compound

• Work Within Fume Hood: Perform all manipulations deep within the sash of the fume hood.

• Weighing: If weighing the solid, use a tared container inside the hood to minimize transfer steps. Avoid generating dust[2][11].

• Transfers: When making solutions or transferring the compound, do so slowly and carefully to prevent splashing.

• Vigilance: Continuously monitor your work area and PPE for any signs of contamination.

III. Post-Handling and Decontamination

• Initial Decontamination: Decontaminate any equipment used (glassware, spatulas) with an appropriate solvent within the fume hood.

• Secure Compound: Tightly seal the primary container of [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine.

• Doff PPE: Remove PPE in a manner that avoids cross-contamination. Remove the outer gloves first, followed by the face shield and goggles. Remove the lab coat, and finally, the inner gloves, turning them inside out upon removal[10].

• Hygiene: Immediately wash hands and forearms thoroughly with soap and water[10].

Visualizing the Handling Workflow

The following diagram illustrates the critical steps and decision points in the safe handling process.

Caption: A logical workflow for handling hazardous piperazine derivatives.

Emergency Procedures

Immediate and correct action is vital in an emergency.

• Skin Contact: Immediately go to the safety shower and rinse the affected area with copious amounts of tepid water for at least 15-30 minutes[10][12][13]. While rinsing, remove any contaminated clothing. Seek immediate medical attention.

• Eye Contact: Proceed directly to an eyewash station and flush the eyes for a minimum of 15 minutes, holding the eyelids open to ensure thorough rinsing behind the lids[10][12][13]. Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, call for emergency medical services[14][15].

• Spill:

  • Minor Spill (in fume hood): Use a spill kit with a non-reactive absorbent material (e.g., sand or vermiculite) to contain the spill. Collect the material using non-sparking tools and place it in a labeled hazardous waste container[5][16].

  • Major Spill (outside fume hood): Evacuate the immediate area. Alert others and contact your institution's EHS or emergency response team immediately[5][12]. Do not attempt to clean it up yourself.

Disposal Plan

All materials contaminated with [2-(4-Benzyl-1-piperazinyl)phenyl]methanamine must be treated as hazardous waste.

• Waste Collection: Collect all contaminated solids (absorbent paper, used gloves, etc.) and liquids in separate, clearly labeled, and tightly sealed hazardous waste containers[4].

• Labeling: The container must be labeled with "Hazardous Waste" and the full chemical name[4].

• Storage and Disposal: Store the sealed waste container in a designated hazardous waste accumulation area, away from incompatible materials like strong acids or oxidizing agents[12]. Arrange for pickup and disposal through your institution's certified hazardous waste management program[4]. Do not pour any waste down the drain[5].

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